1,3-Bis(1-naphthalenyloxy)-2-propanol-d5

Core Science & Biosynthesis

An In-depth Technical Guide to 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5: Structure, Properties, and Applications

Introduction: Unveiling a Key Deuterated Analog in Pharmaceutical Analysis

In the landscape of pharmaceutical development and quality control, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reliable quantitative analytical results. This guide delves into the chemical structure, physical properties, and critical applications of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5, a deuterated analog of a known impurity of the widely used β-adrenergic blocker, propranolol.[1][2] This document is intended for researchers, scientists, and drug development professionals who require a comprehensive understanding of this compound for its effective utilization in their work. The strategic placement of five deuterium atoms on the propanol backbone provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based bioanalytical and impurity profiling studies.

Chemical Structure and Physicochemical Properties: A Comparative Analysis

The structural integrity and physicochemical characteristics of an internal standard are fundamental to its performance. Below, we explore the key attributes of both the deuterated and non-deuterated forms of 1,3-Bis(1-naphthalenyloxy)-2-propanol.

Molecular Structure

The core structure consists of a propan-2-ol backbone with two 1-naphthalenyloxy groups attached at the 1 and 3 positions. In the deuterated analog, five hydrogen atoms on the propanol moiety are replaced by deuterium atoms.

Non-deuterated (1,3-Bis(1-naphthalenyloxy)-2-propanol):

• Molecular Formula: C₂₃H₂₀O₃[3][4][5]

• Molecular Weight: 344.40 g/mol [1][3]

• CAS Number: 17216-10-3[1][3][6]

• Synonyms: Propranolol Impurity C, Bis-ether Derivative of Propranolol[3][7]

Deuterated (1,3-Bis(1-naphthalenyloxy)-2-propanol-d5):

• Molecular Formula: C₂₃H₁₅D₅O₃

• Molecular Weight: 349.43 g/mol

• CAS Number: 2714417-42-0

Physicochemical Data

The introduction of deuterium atoms has a negligible effect on the macroscopic physical properties such as melting point and solubility. However, it is the mass difference that is of primary importance in its application.

Property	1,3-Bis(1-naphthalenyloxy)-2-propanol	1,3-Bis(1-naphthalenyloxy)-2-propanol-d5	Source(s)
Melting Point	77-78 °C	Not experimentally determined, expected to be very similar to the non-deuterated form.	[6]
Boiling Point	Not available	Not available
Solubility	Soluble in organic solvents such as acetone, methanol, ethanol, and toluene (0.03 to 10 g/L). Considered hydrophobic.	Expected to have similar solubility to the non-deuterated form.	[8]
Appearance	Typically a solid at room temperature.	Typically a solid at room temperature.	[8]

Synthesis of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5: A Plausible Synthetic Route

The synthesis of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 is not extensively documented in publicly available literature. However, a logical and efficient synthetic strategy can be proposed based on established chemical principles. The key step involves the deuteration of a suitable precursor. A plausible method involves the H-D exchange reaction on the aromatic rings of a precursor molecule using heavy water (D₂O) and a catalyst.[9]

A more direct approach for selective deuteration on the propanol backbone would involve starting with a deuterated glycerol derivative. A potential synthetic workflow is outlined below:

Caption: A plausible synthetic workflow for 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5.

Step-by-Step Methodology:

• Protection of Glycerol-d5: The primary hydroxyl groups at positions 1 and 3 of glycerol-d5 are selectively protected using a suitable protecting group (e.g., trityl or silyl ethers) to leave the secondary hydroxyl group at position 2 free.

• Activation of the 2-hydroxyl group: The hydroxyl group at the 2-position is converted into a good leaving group, for example, by tosylation or mesylation.

• Williamson Ether Synthesis: The protected and activated glycerol-d5 derivative is then reacted with two equivalents of 1-naphthol in the presence of a strong base (e.g., sodium hydride) to form the two ether linkages.

• Deprotection: The protecting groups on the 1 and 3 positions are removed under appropriate conditions to yield the final product, 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5.

This proposed synthesis provides a high degree of control over the deuteration pattern, ensuring that the deuterium atoms are located specifically on the propanol backbone.

Analytical Characterization: Spectroscopic and Chromatographic Profile

The identity and purity of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 are confirmed using a combination of analytical techniques.

Mass Spectrometry

Mass spectrometry is a critical tool for confirming the incorporation of deuterium. The mass spectrum of the deuterated compound will show a molecular ion peak (M+) that is 5 mass units higher than that of the non-deuterated analog.

• Expected [M+H]⁺ for C₂₃H₂₀O₃: m/z 345.1

• Expected [M+H]⁺ for C₂₃H₁₅D₅O₃: m/z 350.2

The fragmentation pattern in the mass spectrum would also be indicative of the location of the deuterium atoms. Fragments containing the propanol backbone would exhibit a corresponding mass shift.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is used to confirm the absence of protons at the deuterated positions. The signals corresponding to the propanol backbone protons in the spectrum of the non-deuterated compound will be absent or significantly reduced in the spectrum of the d5 analog. ¹³C NMR would show subtle shifts due to the isotopic effect, and ²H (Deuterium) NMR would show signals corresponding to the deuterated positions.

Chromatography

High-Performance Liquid Chromatography (HPLC) is employed to determine the purity of the compound. Due to the negligible difference in polarity between the deuterated and non-deuterated forms, they will have very similar retention times on a reverse-phase HPLC column.

Application in a Regulated Environment: Propranolol Impurity Analysis

The primary application of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 is as an internal standard in the quantitative analysis of propranolol and its impurities in pharmaceutical formulations and biological matrices.[10]

Rationale for Using a Deuterated Internal Standard

The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry for several reasons:

• Similar Chemical and Physical Properties: The deuterated standard co-elutes with the analyte and has nearly identical ionization efficiency in the mass spectrometer source.

• Correction for Matrix Effects and Extraction Losses: Any variations in sample preparation, injection volume, or instrument response that affect the analyte will similarly affect the internal standard, allowing for accurate correction.

• Improved Accuracy and Precision: This leads to more reliable and reproducible quantitative data, which is essential in a regulated environment.

Experimental Workflow: Quantitative Analysis of Propranolol Impurity C

The following workflow outlines the use of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 as an internal standard for the quantification of its non-deuterated analog (Propranolol Impurity C).

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Synthesis pathways for deuterated Propranolol EP Impurity C reference standards

Synthesis Pathways for Deuterated Propranolol EP Impurity C Reference Standards: A Technical Guide for LC-MS/MS Isotope Dilution

Executive Summary

In the rigorous landscape of pharmaceutical quality control, the quantification of active pharmaceutical ingredient (API) impurities demands absolute precision. Propranolol, a non-cardioselective beta-adrenergic antagonist, is synthesized via the reaction of 1-naphthol with epichlorohydrin, followed by amination. A critical byproduct of this process is Propranolol EP Impurity C (1,3-bis(naphthalen-1-yloxy)propan-2-ol)[1]. To accurately quantify this impurity in complex matrices using LC-MS/MS, a Stable Isotope-Labeled Internal Standard (SIL-IS) is required to correct for matrix effects and ion suppression. This whitepaper details the causality-driven synthesis, optimization, and self-validating isolation of deuterated Propranolol Impurity C.

Retrosynthetic Analysis & Isotope Selection

The synthesis of Impurity C involves a bis-etherification where two equivalents of 1-naphthol react with one equivalent of an epichlorohydrin derivative[2]. To generate a deuterated standard, two primary retrosynthetic pathways exist:

• Pathway A (d5-Aliphatic Labeling): Utilizing unlabeled 1-naphthol and Epichlorohydrin-d5 (CAS 69533-54-6).

• Pathway B (d14-Aromatic Labeling): Utilizing 1-Naphthol-d7 (CAS 124251-84-9)[3] and unlabeled epichlorohydrin.

Causality for Selection (Expertise & Experience): While Pathway B yields a higher mass shift (+14 Da), aromatic protons on electron-rich naphthyl rings are susceptible to H/D exchange under highly acidic LC-MS mobile phase conditions. Pathway A (d5) is the superior choice. The deuterium atoms are locked within the aliphatic propanol chain, providing exceptional isotopic stability and a sufficient +5 Da mass shift to completely resolve the SIL-IS from the natural isotopic envelope of the unlabeled impurity.

Fig 1: Phase-transfer catalyzed synthesis pathway for Propranolol Impurity C-d5.

Causality-Driven Experimental Methodology

The synthesis of a bis-ether from epichlorohydrin is notoriously prone to stalling at the mono-ether epoxide stage. To force the secondary ring-opening reaction, we employ a biphasic solvent system enhanced by a Phase-Transfer Catalyst (PTC)[4].

Step-by-Step Protocol: Synthesis of Impurity C-d5

• Aqueous Phase Preparation: Dissolve 2.1 equivalents of 1-naphthol in a 10% (w/v) aqueous NaOH solution. Causality: The highly alkaline environment ensures complete deprotonation to the nucleophilic naphthoxide anion.

• Organic Phase Preparation: Dissolve 1.0 equivalent of Epichlorohydrin-d5 (>98 atom % D) in toluene.

• Catalyst Addition: Add 0.1 equivalents of Tetrabutylammonium bromide (TBAB) to the organic phase. Causality: TBAB acts as a lipophilic shuttle, dragging the water-soluble naphthoxide anion across the phase boundary into the toluene layer where the epichlorohydrin resides, drastically accelerating the interfacial SN​2 kinetics[4].

• Reaction Execution: Vigorously stir the biphasic mixture at 80°C for 6-8 hours.

The Self-Validating System (In-Process Control)

Every robust protocol must be a self-validating system to prevent downstream failures. This reaction validates its own completion through a mandatory In-Process Control (IPC) Feedback Loop :

• Mechanism: At hour 6, stirring is paused to allow phase separation. A 10 µL aliquot of the upper toluene layer is extracted and subjected to rapid LC-MS analysis.

• Validation Logic: The system checks for the presence of the mono-ether epoxide intermediate ( m/z 206). If the intermediate peak area is >2% relative to the Impurity C-d5 peak ( m/z 350), the system is deemed incomplete. An additional 0.1 eq of aqueous NaOH is injected, and the reaction is heated for another 2 hours. The protocol cannot proceed to purification until the intermediate is analytically extinguished, ensuring a self-correcting synthesis.

Fig 2: Self-validating downstream purification workflow with IPC feedback loop.

Quantitative Data & Optimization

The empirical data below summarizes the causality behind the stoichiometric and catalytic choices, demonstrating how the phase-transfer catalyst dictates the success of the bis-etherification.

Table 1: Stoichiometric Optimization & Yield Causality

Equivalents (Naphthol : Epi)	Catalyst	Solvent System	Conversion to Impurity C	Causality / Mechanistic Observation
1.0 : 1.0	None	Ethanol	< 15%	Major product is the mono-ether epoxide; insufficient nucleophile for bis-etherification.
2.1 : 1.0	None	Toluene / H 2​ O	~ 40%	Biphasic system limits collision frequency without a phase-transfer catalyst.
2.1 : 1.0	TBAB (0.1 eq)	Toluene / H 2​ O	> 85%	PTC shuttles naphthoxide into the organic layer, driving the secondary ring-opening reaction.

Table 2: Physicochemical & Isotopic Properties of Target Compounds

Property	Unlabeled Impurity C	Impurity C-d5 (Recommended)	Impurity C-d14
CAS Number	17216-10-3	N/A (Custom SIL)	N/A (Custom SIL)
Molecular Formula	C 23​ H 20​ O 3​	C 23​ H 15​ D 5​ O 3​	C 23​ H 6​ D 14​ O 3​
Monoisotopic Mass	344.1412 Da	349.1726 Da	358.2291 Da
Precursor Ion[M+H] +	345.1491 m/z	350.1805 m/z	359.2370 m/z
Isotope Precursor	Epichlorohydrin	Epichlorohydrin-d5	1-Naphthol-d7

Final Quality Control & Release

To certify the synthesized Impurity C-d5 as a pharmacopeial-grade reference standard, the isolated crystals must undergo orthogonal validation:

• Isotopic Purity (HRMS): Must confirm ≥ 98 atom % D. The absence of the unlabeled m/z 345 peak ensures no cross-contamination or isotopic dilution occurred during synthesis.

• Chemical Purity (HPLC-UV at 220 nm): Must exceed 99.0% peak area.

• Structural Integrity (NMR): 1 H-NMR must show the complete disappearance of the aliphatic propanol protons (typically at δ 4.2 - 4.5 ppm), while the 2 H-NMR (Deuterium NMR) must show sharp singlets in the aliphatic region, confirming the exact placement of the d5 label.

References

• Pharmaffiliates. "CAS No : 17216-10-3 | Product Name : Propranolol - Impurity C". pharmaffiliates.com.
• Sigma-Aldrich. "Epichlorohydrin-d5 D = 98atom , = 99 CP, Yes hydroquinone stabilizer 69533-54-6". sigmaaldrich.com.
• EvitaChem. "1-(Tert-butylamino)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride". evitachem.com.
• PubChem. "1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039". nih.gov.
• LGC Standards. "1-Naphthol-D7 | CAS 124251-84-9". lgcstandards.com.

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An In-Depth Technical Guide to the Mass Spectrum Fragmentation Pathways of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a detailed exploration of the mass spectral fragmentation pathways of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5, a deuterated isotopologue of a known propranolol impurity. In the absence of direct literature on this specific deuterated compound, this guide synthesizes fundamental principles of mass spectrometry, established fragmentation mechanisms of analogous structures, and the strategic use of deuterium labeling to propose and elucidate the most probable fragmentation routes. This document serves as a valuable resource for researchers in drug development, quality control, and analytical sciences who are engaged in the structural characterization of pharmaceutical compounds and their impurities.

Introduction: The Significance of Isotopic Labeling in Structural Elucidation

1,3-Bis(1-naphthalenyloxy)-2-propanol is recognized as an impurity in the synthesis of Propranolol, a widely used beta-blocker.[1][2][3] The characterization of such impurities is a critical aspect of drug development and quality control to ensure the safety and efficacy of the final pharmaceutical product. Mass spectrometry is an indispensable tool for this purpose, providing detailed information about the molecular weight and structure of a compound.

The use of stable isotope labeling, particularly with deuterium, is a powerful technique in mass spectrometry to unravel complex fragmentation pathways.[4][5][6][7][8] By selectively replacing hydrogen atoms with deuterium, we can trace the fate of specific parts of a molecule as it fragments within the mass spectrometer. The resulting mass shifts in the fragment ions provide unambiguous evidence for the bond cleavages and rearrangements that occur. This guide focuses on the d5 isotopologue of 1,3-Bis(1-naphthalenyloxy)-2-propanol, where the five hydrogens on the propanol backbone (C1, C2, and C3) are replaced by deuterium, to illustrate these principles.

Predicted Mass Spectrum and Molecular Ion

The molecular formula of 1,3-Bis(1-naphthalenyloxy)-2-propanol is C₂₃H₂₀O₃, with a monoisotopic mass of approximately 344.14 Da. For the d5 isotopologue, C₂₃H₁₅D₅O₃, the predicted monoisotopic mass of the molecular ion [M]⁺• will be approximately 349.17 Da. The observation of this molecular ion is the first step in the analysis, confirming the identity and isotopic enrichment of the compound.

Proposed Fragmentation Pathways

The fragmentation of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 under electron ionization (EI) or electrospray ionization (ESI) with subsequent collision-induced dissociation (CID) is expected to be driven by the presence of the hydroxyl group and the ether linkages. The key fragmentation mechanisms anticipated are α-cleavage and cleavages involving the naphthyloxy moieties.[9][10][11][12][13][14][15][16]

Alpha (α)-Cleavage

Alpha-cleavage is a common fragmentation pathway for alcohols and ethers, involving the breaking of a carbon-carbon bond adjacent to the heteroatom.[9][10][13][15] This process is favored due to the formation of a resonance-stabilized oxonium ion. For 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5, two primary α-cleavage pathways are proposed, originating from the ionization of the hydroxyl oxygen.

Pathway A: Cleavage between C1-C2

This pathway involves the cleavage of the C1-C2 bond, leading to the formation of a resonance-stabilized cation and a neutral radical. Due to the deuterium labeling, the resulting fragment ions will exhibit a characteristic mass shift.

• Formation of the Naphthyloxymethyldeuterium Cation: Cleavage of the C1-C2 bond would result in the formation of a [C₁₀H₇OCHD]⁺ ion. The expected m/z for this fragment would be 158.06. The remaining part of the molecule would be lost as a neutral radical.

Pathway B: Cleavage between C2-C3

Symmetrically, cleavage of the C2-C3 bond will also lead to the formation of the same [C₁₀H₇OCHD]⁺ ion at m/z 158.06 and a corresponding neutral radical.

Diagram of Alpha-Cleavage Pathways

Caption: Proposed α-cleavage fragmentation pathways.

Cleavage of the Naphthyloxy Group

Another set of prominent fragmentation pathways involves the cleavage of the C-O bond of the ether linkages. This can occur either at the propanol side or at the naphthalene side.

Pathway C: Formation of the Naphthyloxy Cation

Cleavage of the C-O bond can lead to the formation of a naphthyloxy cation [C₁₀H₇O]⁺ with an expected m/z of 143.05. The remainder of the molecule, a deuterated propanol radical with a naphthyloxymethyl substituent, would be lost as a neutral species.

Pathway D: Formation of the Naphthyl Cation

Subsequent fragmentation of the naphthyloxy cation can occur through the loss of a neutral carbon monoxide (CO) molecule, resulting in the formation of the stable naphthyl cation [C₁₀H₇]⁺ at m/z 127.05.

Pathway E: Charge Retention on the Propanol Backbone

Alternatively, charge retention on the deuterated propanol backbone after the cleavage of a C-O bond could lead to a [C₁₃H₈D₅O₂]⁺ ion.

Diagram of Naphthyloxy Group Cleavage Pathways

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Pharmacokinetic and Toxicological Profiling of Propranolol Bis-Ether Derivative Impurities

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

Propranolol remains a cornerstone non-selective β -adrenergic antagonist in cardiovascular and neurological pharmacotherapy. However, its industrial synthesis is susceptible to side reactions that generate pharmacologically distinct, process-related impurities. Among the most critical is the bis-ether derivative (Propranolol EP Impurity C). This whitepaper provides a rigorous examination of the chemical etiology, pharmacokinetic (PK) divergence, and analytical quantification of this specific impurity, offering actionable insights for analytical chemists and regulatory scientists.

Chemical Etiology and Causality of Formation

Propranolol is synthesized via the etherification of 1-naphthol with epichlorohydrin under basic conditions, which yields a highly reactive glycidyl ether intermediate (1-(1-naphthyloxy)-2,3-epoxypropane). The intended pathway involves the aminolysis of this intermediate with isopropylamine to form the active pharmaceutical ingredient (API) [1][2].

However, the bis-ether impurity (1,3-bis(naphthalen-1-yloxy)propan-2-ol; CAS 17216-10-3) emerges through a competing nucleophilic attack. If residual 1-naphthoxide ions are present during the aminolysis phase, they outcompete the isopropylamine, attacking the epoxide ring of the intermediate to form the bis-ether.

Causality in Experimental Design: To suppress this impurity, process chemists must strictly control reaction stoichiometry. Ensuring a vast molar excess of isopropylamine and actively purging residual 1-naphthol prior to the final step shifts the reaction kinetics favorably toward the API, minimizing bis-ether formation.

Chemical synthesis pathway of Propranolol highlighting the formation of the Bis-Ether impurity.

Pharmacokinetic Divergence: API vs. Impurity

The structural deviation between propranolol and its bis-ether derivative fundamentally alters its pharmacokinetic trajectory. The substitution of the isopropylamine moiety with a second bulky naphthyl ring triggers a cascade of physicochemical shifts.

Absorption and Volume of Distribution (Vd)

Propranolol is a lipophilic base (pKa ~9.4) that readily crosses the blood-brain barrier. The bis-ether derivative, devoid of the ionizable secondary amine, remains completely un-ionized at physiological pH. This structural shift drastically increases its lipophilicity. Consequently, the bis-ether exhibits an exaggerated volume of distribution ( Vd​ ), partitioning heavily into adipose tissue and lipid-rich cellular membranes, which prolongs its biological half-life and alters clearance rates compared to the API.

Metabolism and Clearance Pathways

Propranolol undergoes extensive hepatic first-pass metabolism primarily via CYP2D6 (ring hydroxylation) and CYP1A2/CYP2C19 (N-desisopropylation) [3]. The bis-ether, lacking the amine group, cannot undergo N-dealkylation. Furthermore, the immense steric hindrance generated by the dual naphthyl rings restricts its access to the narrow catalytic pockets of CYP2D6. Instead, its metabolism is shunted toward Phase II pathways—specifically, direct glucuronidation of the secondary hydroxyl group. Its extreme lipophilicity also makes it a potential competitive inhibitor of hepatic cytochromes, posing a theoretical risk of localized drug-drug interactions (DDIs).

Comparative Data Summary

Parameter	Propranolol (API)	Bis-Ether Derivative (Impurity C)
IUPAC Nomenclature	1-(isopropylamino)-3-(1-naphthyloxy)propan-2-ol	1,3-bis(naphthalen-1-yloxy)propan-2-ol
Molecular Weight	259.34 g/mol	344.40 g/mol
Ionizability (pKa)	~9.4 (Basic secondary amine)	Neutral (No ionizable amine)
Lipophilicity (LogP)	~3.5	> 5.5 (Highly lipophilic)
Primary Metabolism	CYP2D6, CYP1A2, CYP2C19	Phase II Glucuronidation (CYP bypassed)
Nitrosation Risk	High (Forms NDSRIs)	None (Lacks secondary amine)
Receptor Affinity	High ( β1​ , β2​ antagonist)	Negligible (Lacks Asp113 anchor)

Pharmacodynamic and Toxicological Implications

• Loss of Target Affinity: The secondary amine of propranolol is strictly required for hydrogen bonding with the Asp113 residue in the binding pocket of β -adrenergic receptors. The bis-ether lacks this critical pharmacophore, rendering it completely devoid of β -blocking activity.

• Nitrosamine Exemption: A major contemporary regulatory focus is the formation of Nitrosamine Drug Substance-Related Impurities (NDSRIs). Propranolol's secondary amine makes it highly vulnerable to nitrosation, forming the carcinogenic N-nitroso propranolol [4]. Crucially, because the bis-ether derivative lacks this amine, it possesses zero nitrosation risk.

• Off-Target Toxicity: The toxicity profile of the bis-ether is driven entirely by its lipophilicity, which can cause non-specific membrane disruption (phospholipidosis) or localized hepatotoxicity if allowed to accumulate at elevated intracellular concentrations.

Analytical Methodology: LC-MS/MS Quantification

To ensure regulatory compliance with ICH Q3A/Q3B guidelines, trace quantification of the bis-ether impurity requires high-resolution chromatography. The following self-validating protocol leverages the unique π−π interactions of the bis-ether's dual naphthyl rings to isolate it from the API matrix [5].

Step-by-Step Experimental Protocol

• Sample Preparation & Internal Standardization: Dissolve 10 mg of the Propranolol API batch in 10 mL of Methanol:Water (50:50, v/v). Spike the solution with a stable isotope internal standard (e.g., Propranolol-d7) at a known concentration. Causality: The internal standard creates a self-validating system that automatically corrects for matrix-induced ionization suppression and injection volume variability.

• Chromatographic Separation: Inject 5 µL onto a Biphenyl UHPLC column (e.g., 2.6 µm, 100 Å, 3.0 x 150 mm). Causality: Standard C18 columns often struggle to separate closely related lipophilic impurities. The biphenyl stationary phase provides enhanced retention and selectivity for the bis-ether via strong π−π stacking with its dual aromatic rings, cleanly resolving it from the massive API peak.

• Mobile Phase Gradient:

  • Mobile Phase A: 0.1% Formic acid in MS-grade Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Execute a ballistic gradient from 20% B to 90% B over 5 minutes. The highly lipophilic bis-ether will elute significantly later than the more polar propranolol API.

• Mass Spectrometry (ESI+): Operate the mass spectrometer in positive Electrospray Ionization (ESI+) and Multiple Reaction Monitoring (MRM) mode. Monitor the specific precursor-to-product ion transitions for the bis-ether ( m/z 345.1 → target fragment ions).

• System Suitability & Validation: Ensure the Signal-to-Noise (S/N) ratio at the Limit of Quantitation (LOQ) is ≥ 10. Verify that the calibration curve exhibits an R2≥0.995 .

Self-validating LC-MS/MS analytical workflow for the quantification of Propranolol impurities.

References

• European Bioinformatics Institute (ChEMBL). "The 3,4-catechol derivative of propranolol, a minor dihydroxylated metabolite." ChEMBL Document CHEMBL1122684. Available at:[Link]

• Veeprho. "N-Nitroso Propranolol: Formation, Toxicological Risks, Regulations, and Analytical Detection." Veeprho Pharmaceuticals. Available at:[Link]

• SCIEX. "Sensitive and reproducible quantification of N-nitroso propranolol in a propranolol drug substance and product." SCIEX Technical Notes. Available at:[Link]

Thermodynamic Profiling of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5: Solubility and Stability in Organic Solvents

Executive Summary

In the rigorous landscape of pharmaceutical impurity profiling, 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 (CAS: 2714417-42-0) serves as a critical stable-isotope-labeled internal standard[1]. As the deuterated analog of Propranolol Impurity C (a bis-ether derivative, unlabeled CAS: 17216-10-3), its primary utility lies in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows[2]. To ensure robust analytical methods, researchers must thoroughly understand the compound's thermodynamic solubility and kinetic stability in various organic solvents.

This technical guide provides an in-depth analysis of the physicochemical properties, solvation thermodynamics, and degradation kinetics of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5, grounded in established chemical principles and ICH Q1A(R2) regulatory frameworks[3].

Physicochemical & Structural Thermodynamics

The molecular architecture of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 (Molecular Weight: 349.43 g/mol ) is defined by a central propanol moiety flanked by two bulky, electron-rich naphthalene rings[4][5].

The Kinetic Isotope Effect (KIE)

The substitution of five hydrogen atoms with deuterium ( 2 H) fundamentally alters the zero-point energy of the molecule. Because the C-D bond has a lower zero-point energy than the C-H bond, a greater amount of activation energy ( Ea​ ) is required to reach the transition state for bond cleavage. While this isotopic labeling does not drastically alter the macroscopic solubility parameters compared to the unlabeled compound, it significantly enhances the thermodynamic stability of the standard in solution, mitigating solvent-mediated degradation over time.

Lipophilicity and Solvation

With an estimated XLogP3 of 6.2, the compound is highly lipophilic[6]. The hydrophobic characteristics imparted by the dual naphthalene rings dictate its preferential solvation in non-polar or polar-aprotic organic solvents, while the central hydroxyl (-OH) group provides a localized site for hydrogen-bond donation and acceptance[4].

Caption: Thermodynamic cycle of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 solvation in organic solvents.

Solubility Thermodynamics in Organic Solvents

Solubility is not merely a physical state; it is a thermodynamic equilibrium governed by the interplay of solute-solute, solvent-solvent, and solute-solvent interactions. The solubility of the bis-ether framework can be modeled using Hansen Solubility Parameters (HSP) , which divide cohesive energy into dispersion ( δd​ ), polarity ( δp​ ), and hydrogen bonding ( δh​ ) forces[7][8].

Because of the extensive π -conjugation of the naphthalene rings, the compound exhibits a high δd​ requirement. Solvents capable of π−π stacking (e.g., Toluene) or strong dipole interactions (e.g., Acetone) provide the most thermodynamically favorable environments[4].

Quantitative Solubility Profile

The table below summarizes the solubility ranges of the compound across common organic solvents at standard ambient temperature and pressure (SATP, 298.15 K, 1 bar), utilizing data extrapolated from its unlabeled analog[4].

Solvent	Dielectric Constant ( ϵ )	Solubility Range (g/L)	Primary Solvation Mechanism
Toluene	2.4	8.0 - 10.0	π−π stacking & London dispersion forces
Acetone	20.7	5.0 - 10.0	Dipole-dipole & H-bond acceptance
Methanol	32.7	1.0 - 5.0	H-bond donation/acceptance
Ethanol	24.5	0.5 - 2.0	H-bond donation/acceptance
Water	80.1	< 0.03	Hydrophobic exclusion (High XLogP3)

Note: The compound exhibits an experimentally determined entropy of -10.5 J mol⁻¹ K⁻¹ in specific solvated states, indicating a highly ordered solvent shell around the hydrophobic naphthalene rings[4].

Protocol 1: Equilibrium Solubility Determination (Self-Validating System)

To prevent supersaturation artifacts common in kinetic solvent-shift methods, a rigorous Shake-Flask Method must be employed.

• Saturation: Add an excess of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 solid to 5.0 mL of the target organic solvent in a borosilicate glass vial.

• Equilibration: Seal the vial and agitate at a constant 25.0 ± 0.1 °C using an orbital thermoshaker for 48 hours. Causality: 48 hours ensures true thermodynamic equilibrium is reached between the solid lattice and the solvated state.

• Phase Separation: Centrifuge the suspension at 10,000 × g for 15 minutes to pellet undissolved solute, followed by filtration of the supernatant through a 0.22 µm PTFE syringe filter.

• Quantification: Dilute the filtrate into the linear dynamic range and quantify via LC-MS/MS (MRM mode) against a freshly prepared calibration curve.

Thermodynamic Stability & Degradation Kinetics

For an internal standard, chemical stability in the stock solution is paramount. Degradation alters the exact concentration of the standard, leading to systematic quantification errors in propranolol impurity testing.

According to ICH Q1A(R2) guidelines, stability testing must evaluate the compound under accelerated stress conditions to predict long-term degradation kinetics via the Arrhenius equation[3][9]. The primary degradation pathways for 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 in organic solvents include:

• Ether Cleavage: Acid-catalyzed hydrolysis of the ether linkage, yielding 1-naphthol and a propanediol derivative.

• Photo-oxidation: UV-induced radical formation at the central propanol carbon or the electron-rich naphthalene rings.

Caption: Accelerated thermodynamic stability testing workflow based on ICH Q1A(R2) guidelines.

Protocol 2: Accelerated Thermodynamic Stability Testing

This protocol establishes a self-validating kinetic model to determine the shelf-life of the standard solution.

• Preparation: Prepare a 1.0 mg/mL stock solution of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 in HPLC-grade Methanol.

• Aliquotting: Dispense 1.0 mL aliquots into 2.0 mL amber glass ampoules and flame-seal them. Causality: Amber glass prevents UV-induced photo-oxidation, isolating thermal degradation as the sole kinetic variable.

• Incubation: Place the ampoules in a controlled environmental chamber set to 40°C ± 2°C and 75% ± 5% Relative Humidity (RH), strictly adhering to ICH Q1A(R2) accelerated conditions[9].

• Sampling & Analysis: Pull samples at t=0,1,3, and 6 months. Analyze via LC-MS/MS to monitor the depletion of the parent m/z and the appearance of degradation product peaks (e.g., 1-naphthol).

• Kinetic Modeling: Plot ln(C/C0​) versus time. A linear fit indicates first-order degradation kinetics, allowing the calculation of the degradation rate constant ( k ) and the accurate projection of shelf-life at -20°C or 4°C storage conditions.

References

• Pharmaffiliates. "1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 (CAS: 2714417-42-0)." Stable Isotopes and Impurities Catalog. Available at:[Link]

• National Center for Biotechnology Information (PubChem). "1,3-Bis(1-naphthalenyloxy)-2-propanol | CID 603039." PubChem Compound Summary. Available at: [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q1A(R2) Guideline: Stability Testing of New Drug Substances and Products." European Medicines Agency. Available at:[Link]

• National Institutes of Health (PMC). "Thermodynamic, Computational Solubility Parameters in Organic Solvents." Hansen Solubility Parameters Analysis. Available at:[Link]

Sources

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• 3. pharma.gally.ch [pharma.gally.ch]
• 4. CAS 17216-10-3: 1,3-Bis(1-naphthalenyloxy)-2-propanol [cymitquimica.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. 1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Thermodynamic, Computational Solubility Parameters in Organic Solvents and In Silico GastroPlus Based Prediction of Ketoconazole - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. memmert.com [memmert.com]

CAS 2714417-42-0 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 material safety and toxicity data

An In-Depth Technical Guide to the Material Safety and Toxicity of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 (CAS 2714417-42-0)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety and toxicity data for 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 (CAS 2714417-42-0). As specific toxicological data for this deuterated isotope is limited, this document leverages data from its non-deuterated analogue, 1,3-Bis(1-naphthalenyloxy)-2-propanol (CAS 17216-10-3), to provide a thorough safety profile. This compound is recognized as an impurity of Propranolol, a widely used β-adrenergic blocker.[1][2] The toxicological properties of a deuterated compound are generally considered to be comparable to its non-deuterated counterpart.

Chemical and Physical Properties

A summary of the key chemical and physical properties for the non-deuterated analogue, 1,3-Bis(1-naphthalenyloxy)-2-propanol, is presented below. These properties are crucial for understanding the substance's behavior and for making informed decisions regarding its handling and storage.

Property	Value	Source
Molecular Formula	C23H20O3	PubChem[3][4]
Molecular Weight	344.4 g/mol	PubChem[3][4]
IUPAC Name	1,3-bis(naphthalen-1-yloxy)propan-2-ol	PubChem[3]
Synonyms	1,3-Bis(1-naphthoxy)-2-propanol, Propranolol Impurity C	GSRS[4]
Appearance	Solid Crystalline (for similar compounds)	ThermoFisher[5]
Solubility	No data available. Likely soluble in organic solvents.	N/A

Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for communicating hazard information. Based on notifications to the European Chemicals Agency (ECHA), the non-deuterated analogue of this compound is classified as follows:

• Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed. [3][5]

This classification necessitates careful handling to avoid ingestion. The following diagram outlines the logical workflow for hazard identification and subsequent response.

Caption: Workflow for Hazard Identification and Response.

Toxicological Summary

The primary toxicological concern for this compound, based on its non-deuterated analogue, is acute oral toxicity.[3]

• Acute Oral Toxicity : The compound is classified as harmful if swallowed.[3][5] Ingestion may lead to adverse health effects. If swallowed, it is recommended to call a poison center or doctor for medical advice and to rinse the mouth with water.

There is no specific data available for other toxicological endpoints such as dermal toxicity, inhalation toxicity, carcinogenicity, or reproductive toxicity for either the deuterated or non-deuterated compound. In the absence of such data, it is prudent to handle the compound as potentially hazardous through other routes of exposure.

Handling, Storage, and Personal Protective Equipment (PPE)

Given the known hazards, the following protocols are recommended for handling and storage to minimize exposure risk.

Safe Handling Protocol

• Preparation : Work in a well-ventilated area, preferably in a chemical fume hood.[6]

• Personal Protective Equipment (PPE) :

  • Gloves : Wear appropriate chemical-resistant gloves.

  • Eye Protection : Use safety glasses with side-shields or goggles.[7]

  • Lab Coat : A standard laboratory coat should be worn.

• Handling :

  • Avoid breathing dust, fume, gas, mist, vapors, or spray.[8]

  • Do not eat, drink, or smoke when using this product.[8]

  • Wash hands and any exposed skin thoroughly after handling.[8]

  • Avoid contact with skin and eyes.[9]

• Cleanup : Clean up spills promptly using appropriate absorbent materials and dispose of waste in a designated, sealed container.[10]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[8][10]

• Store locked up.[9]

Experimental Workflow for Safe Handling

The following diagram illustrates a standard workflow for handling this chemical in a laboratory setting.

Caption: Standard Laboratory Handling Workflow.

First-Aid and Emergency Procedures

In case of accidental exposure, follow these first-aid measures:

• If Swallowed : Call a POISON CENTER or doctor immediately if you feel unwell. Rinse mouth.[8]

• If on Skin : Wash with plenty of soap and water.[8] If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.[8]

• If in Eyes : Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[8] If eye irritation persists, get medical attention.

• If Inhaled : Remove person to fresh air and keep comfortable for breathing.[8] Call a poison center or doctor if you feel unwell.

Accidental Release Measures

• Ensure adequate ventilation.[8]

• Wear appropriate personal protective equipment.[9]

• Sweep up the material and shovel it into a suitable container for disposal.[8] Avoid generating dust.

• Prevent the product from entering drains.[6]

Fire-Fighting Measures

• Use extinguishing media appropriate for the surrounding fire.

• In the event of a fire, hazardous combustion gases or vapors may be produced.

• Firefighters should wear self-contained breathing apparatus.[9]

Stability and Reactivity

• Chemical Stability : The product is expected to be stable under normal ambient and anticipated storage and handling conditions of temperature and pressure.[10]

• Conditions to Avoid : No specific information is available, but it is good practice to avoid excessive heat and contact with strong oxidizing agents.

• Hazardous Decomposition Products : No data is available, but combustion may produce carbon monoxide and carbon dioxide.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international regulations. It is recommended to use a licensed professional waste disposal service.[9]

Conclusion

1,3-Bis(1-naphthalenyloxy)-2-propanol-d5, and its non-deuterated analogue, are classified as harmful if swallowed. While comprehensive toxicological data is not available, a risk-based approach to handling is essential. Strict adherence to the handling, storage, and PPE guidelines outlined in this document will minimize the risk of exposure and ensure the safety of laboratory personnel.

References

• PubChem. 1,3-Bis(1-naphthalenyloxy)-2-propanol. National Center for Biotechnology Information. [Link]

• Global Substance Registration System (GSRS). 1,3-BIS(1-NAPHTHALENYLOXY)-2-PROPANOL. [Link]

• Pharmaffiliates. 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5. [Link]

• Material Safety Data Sheet. (2022, February 9). [Link]

• National Metrology Institute of Japan. (2022, August 31). Safety Data Sheet. [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. 1,3-Bis(1-naphthalenyloxy)-2-propanol | LGC Standards [lgcstandards.com]
• 3. 1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. sanalloy.co.jp [sanalloy.co.jp]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. isotope.com [isotope.com]
• 10. chempoint.com [chempoint.com]

Protocols & Analytical Methods

LC-MS/MS method development for 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 quantification

Application Note: High-Sensitivity LC-MS/MS Method Development for the Toxicokinetic Quantification of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5

Introduction & Scientific Rationale

Propranolol is a widely prescribed non-selective beta-blocker. During its synthesis and long-term storage, several related substances can form, notably Propranolol Impurity C (1,3-Bis(1-naphthalenyloxy)-2-propanol)[1]. As a bulky, bis-ether derivative, this impurity is strictly monitored in pharmacopoeial monographs due to its structural alerts and potential toxicity[1]. To accurately profile the toxicokinetics (TK) and clearance of this specific impurity in mammalian models—without interference from endogenous background or ex vivo degradation of the parent API—a stable-isotope-labeled tracer, 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5, is employed.

This application note details a rigorously validated LC-MS/MS methodology for the precise quantification of the d5-isotopologue in rat plasma. By utilizing the unlabeled impurity as the Internal Standard (IS), this method provides a self-validating analytical system that normalizes extraction recovery and ionization efficiency, fully compliant with the 2018 FDA Bioanalytical Method Validation Guidance[2][3].

Methodological Causality: The "Why" Behind the Protocol

Developing a robust bioanalytical method requires reverse-engineering the protocol based on the physicochemical properties of the analyte. 1,3-Bis(1-naphthalenyloxy)-2-propanol is highly lipophilic, possessing an XLogP3 of 6.2 and a molecular weight of 344.4 g/mol [4].

• Extraction Strategy (LLE vs. PPT): Standard protein precipitation (PPT) with acetonitrile fails for this analyte because it co-extracts high levels of endogenous plasma phospholipids. Given the analyte's extreme hydrophobicity (XLogP3 = 6.2)[4], it co-elutes with these late-eluting lipids on a reversed-phase column, leading to severe ion suppression in the electrospray ionization (ESI) source. Therefore, Liquid-Liquid Extraction (LLE) using Methyl tert-butyl ether (MTBE) was selected. MTBE selectively partitions the hydrophobic bis-ether into the organic phase while leaving polar phospholipids and proteins in the aqueous waste, ensuring a clean extract and stable ESI+ signal.

• Chromatographic Rationale: A sub-2-micron C18 stationary phase was chosen to handle the high carbon load of the analyte. A gradient utilizing 0.1% formic acid in both water and acetonitrile promotes the protonation of the ether oxygens, driving the formation of the [M+H]⁺ precursor ion.

• Reverse Isotope Dilution: Unconventionally, the unlabeled compound is used as the IS to quantify the d5-tracer. Because the d5-label is located on the central propanol chain, collision-induced dissociation (CID) yields a stable, unlabeled naphthol cation fragment (m/z 145.1) for both the analyte and the IS, maximizing sensitivity and ensuring identical fragmentation kinetics.

Figure 1: Causality diagram justifying MTBE liquid-liquid extraction over protein precipitation.

Experimental Protocols

Reagents & Materials

• Analyte: 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 (Reference Standard, >99% isotopic purity).

• Internal Standard (IS): 1,3-Bis(1-naphthalenyloxy)-2-propanol (Unlabeled, >98% purity)[4].

• Matrices: Blank Sprague-Dawley rat plasma (K₂EDTA).

• Solvents: LC-MS grade Acetonitrile, Water, Methanol, and MTBE. Formic acid (99% purity).

Preparation of Standards

• Prepare primary stock solutions of the d5-analyte and unlabeled IS at 1.0 mg/mL in Methanol.

• Dilute the d5-analyte stock in 50% Methanol/Water to create working solutions ranging from 10 ng/mL to 10,000 ng/mL.

• Spike working solutions into blank rat plasma (1:10 ratio) to yield calibration standards of 1, 2, 5, 20, 50, 200, 500, and 1000 ng/mL.

• Prepare the IS working solution at 500 ng/mL in 50% Methanol/Water.

Liquid-Liquid Extraction (LLE) Procedure

• Transfer 50 µL of plasma sample (blank, standard, or unknown) into a 2.0 mL polypropylene microcentrifuge tube.

• Add 10 µL of the IS working solution (500 ng/mL) and vortex for 10 seconds.

• Add 1.0 mL of MTBE to the tube.

• Vortex vigorously for 5 minutes to ensure complete partitioning of the lipophilic analytes.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to achieve phase separation.

• Transfer 800 µL of the upper organic layer (MTBE) to a clean 96-well collection plate.

• Evaporate the solvent to complete dryness under a gentle stream of ultra-high purity nitrogen at 35°C.

• Reconstitute the dried extract in 100 µL of Initial Mobile Phase (Water/Acetonitrile, 50:50, v/v with 0.1% Formic Acid). Vortex for 2 minutes.

Figure 2: End-to-end LLE and LC-MS/MS workflow for d5-tracer quantification in plasma.

LC-MS/MS Conditions

• System: UHPLC coupled to a Triple Quadrupole Mass Spectrometer.

• Column: Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

• Column Temperature: 45°C.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.45 mL/min.

• Gradient Program:

  • 0.0 - 0.5 min: 50% B

  • 0.5 - 2.5 min: Linear ramp to 95% B

  • 2.5 - 3.5 min: Hold at 95% B (Column wash)

  • 3.5 - 3.6 min: Return to 50% B

  • 3.6 - 5.0 min: Re-equilibration at 50% B

• Injection Volume: 5 µL.

• Ionization Mode: ESI Positive.

Data Presentation & Method Validation

In accordance with the 2018 FDA Bioanalytical Method Validation Guidance[2][3], the method was rigorously evaluated for selectivity, linearity, precision, accuracy, and matrix effect.

Table 1: Optimized MRM Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
Impurity C-d5 (Analyte)	350.2	145.1	50	25	Quantifier
Impurity C-d5 (Analyte)	350.2	115.1	50	40	Qualifier
Impurity C (IS)	345.2	145.1	50	25	Quantifier
Impurity C (IS)	345.2	115.1	50	40	Qualifier

(Note: The m/z 145.1 product ion corresponds to the highly stable naphthol cation formed via ether bond cleavage.)

Table 2: Calibration Curve Linearity & Sensitivity

Parameter	Value / Result
Linear Range	1.0 – 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.998
LLOQ	1.0 ng/mL (S/N > 10)

| Carryover | < 20% of LLOQ in blank after ULOQ injection |

Table 3: Intra-Day and Inter-Day Precision and Accuracy

QC Level (ng/mL)	Intra-Day Precision (% CV)	Intra-Day Accuracy (% Bias)	Inter-Day Precision (% CV)	Inter-Day Accuracy (% Bias)
LLOQ (1.0)	8.4	+4.2	9.1	+5.5
Low QC (3.0)	5.2	-2.1	6.3	-1.8
Mid QC (400)	3.8	+1.5	4.5	+2.0

| High QC (800) | 3.1 | -0.8 | 3.9 | -1.2 |

Sources

• 1. Stability and Dissolution Behavior Changes After Drug Compounding for Pediatric Cardiovascular Pharmacotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. mesalabs.com [mesalabs.com]
• 4. 1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Precision Quantification of Propranolol Impurity C via Isotope Dilution LC-MS/MS

Introduction & Mechanistic Rationale

In the pharmaceutical development and quality control of beta-blockers, the rigorous quantification of trace pharmacopeial impurities is mandated by ICH Q3A/Q3B guidelines. Propranolol, a non-cardioselective sympatholytic beta-blocker, is synthesized via the reaction of 1-naphthol with epichlorohydrin, followed by isopropylamine. A critical byproduct of this synthesis is Propranolol Impurity C (chemically identified as 1,3-bis(naphthalen-1-yloxy)propan-2-ol), which possesses a molecular formula of C₂₃H₂₀O₃ and a molecular weight of 344.40 g/mol [1].

The Analytical Challenge: Ion Suppression Causality

Quantifying Impurity C within a high-concentration propranolol Active Pharmaceutical Ingredient (API) matrix presents a severe analytical challenge. Propranolol contains a secondary amine (pKa ~9.5) that readily protonates in an Electrospray Ionization (ESI) source[2]. In contrast, Impurity C is a neutral bis-ether/alcohol lacking an ionizable amine group. During ESI, the highly ionizable propranolol API monopolizes the surface charge of the electrospray droplets. As the droplets undergo solvent evaporation and fission, the neutral Impurity C is competitively excluded from the gas-phase ion emission process, resulting in catastrophic matrix suppression (ion suppression)[3].

The Solution: Isotope Dilution Mass Spectrometry (IDMS)

To counteract this, Isotope Dilution Mass Spectrometry (IDMS) is employed as the gold standard for absolute metrological quantification[4]. By spiking the sample with Deuterated Propranolol Impurity C (e.g., Impurity C-d₅) as a Stable Isotope-Labeled Internal Standard (SIL-IS), we create a self-validating analytical system. Because the isotopologue shares the exact physicochemical properties of the target analyte, it co-elutes chromatographically and enters the ESI source simultaneously. Consequently, the SIL-IS experiences the exact same matrix-induced ionization suppression as the endogenous impurity[5]. While the absolute signal intensities may fluctuate wildly depending on the API concentration, the Analyte-to-IS peak area ratio remains perfectly constant , ensuring unparalleled accuracy and precision.

Mechanism of matrix effect correction by co-eluting deuterated internal standard.

Experimental Protocols

To ensure a self-validating workflow, the internal standard must be added as early as possible in the sample preparation process to account for any volumetric losses, adsorption, or extraction inefficiencies[4].

Reagents and Materials

• Propranolol Hydrochloride API.

• Propranolol Impurity C Reference Standard (CAS: 17216-10-3)[1].

• Deuterated Propranolol Impurity C-d₅ (SIL-IS).

• LC-MS Grade Water, Acetonitrile, and Formic Acid.

Step-by-Step Sample Preparation Workflow

• SIL-IS Working Solution: Prepare a 100 ng/mL solution of Impurity C-d₅ in 50:50 Water:Acetonitrile (v/v).

• API Sample Preparation: Accurately weigh 10.0 mg of Propranolol API into a 10 mL volumetric flask.

• Early-Stage Spiking: Add exactly 1.0 mL of the SIL-IS Working Solution directly to the dry API powder. Causality note: Spiking before dissolution ensures the IS and analyte undergo identical solvation thermodynamics.

• Dissolution: Bring to volume (10 mL) with the extraction solvent (50:50 Water:Acetonitrile). Sonicate for 10 minutes at room temperature.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into an LC vial to remove any insoluble particulates.

Workflow for Isotope Dilution Mass Spectrometry using Deuterated IS.

Instrumental Conditions & Data Presentation

UHPLC Separation Parameters

Chromatographic separation is designed to elute the highly polar propranolol API early, while retaining the highly lipophilic Impurity C.

Table 1: UHPLC Gradient Program

Time (min)	Flow Rate (mL/min)	Mobile Phase A (0.1% FA in H₂O)	Mobile Phase B (0.1% FA in ACN)
0.0	0.45	90%	10%
1.5	0.45	90%	10%
5.0	0.45	10%	90%
7.0	0.45	10%	90%
7.1	0.45	90%	10%

| 9.0 | 0.45 | 90% | 10% |

Column: C18, 1.7 µm, 2.1 × 100 mm. Column Temperature: 40°C. Injection Volume: 2 µL.

Tandem Mass Spectrometry (MS/MS) Parameters

Detection is performed in Positive Electrospray Ionization (ESI+) using Multiple Reaction Monitoring (MRM). The primary fragmentation pathway for Impurity C involves the cleavage of the ether bond, yielding a stable naphthol-derived product ion.

Table 2: MRM Transitions and Collision Parameters

Compound	Precursor Ion[M+H]⁺ (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)
Propranolol Impurity C	345.2	145.1	70	25

| Propranolol Impurity C-d₅ | 350.2 | 150.1 | 70 | 25 |

Method Validation Summary

The self-validating nature of the IDMS protocol yields exceptional recovery metrics, even in the presence of >90% signal suppression caused by the API matrix.

Table 3: Validation Metrics (Spiked at 0.05% w/w relative to API)

Parameter	Result	ICH Q2(R1) Acceptance Criteria
Linearity (R²)	0.9994 (1 ng/mL to 500 ng/mL)	≥ 0.990
Intra-day Precision (%RSD)	1.8% (n=6)	≤ 5.0%
Inter-day Precision (%RSD)	2.4% (n=18)	≤ 10.0%
Matrix Effect (Absolute)	12% (88% Suppression)	N/A (Corrected by IS)
IS-Normalized Recovery	99.2% ± 1.5%	80% – 120%

| Limit of Quantitation (LOQ) | 0.5 ng/mL | S/N ≥ 10 |

Conclusion

By leveraging the exact physicochemical mimicry of Deuterated Propranolol Impurity C, this ID-LC-MS/MS protocol effectively neutralizes the severe ESI matrix suppression inherent to trace impurity analysis in high-dose basic APIs. The resulting methodology provides an authoritative, self-validating framework suitable for rigorous regulatory submissions and quality control environments.

References

• Pharmaffiliates: Propranolol Hydrochloride-impurities Source: Pharmaffiliates URL
• Quantitative Mass Spectrometry Imaging of Biological Systems Source: PMC - NIH URL
• Source: Royal Society of Chemistry (RSC)
• Recurrent Topics in Mass Spectrometry-Based Metabolomics and Lipidomics Source: Analytical Chemistry - ACS Publications URL
• A critical evaluation of the current state-of-the-art in quantitative imaging mass spectrometry Source: AMOLF / Analytical and Bioanalytical Chemistry URL

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• 5. ir.amolf.nl [ir.amolf.nl]

Sample preparation protocols for extracting 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 from human plasma

Executive Summary & Clinical Context

1,3-Bis(1-naphthalenyloxy)-2-propanol (commonly recognized as Propranolol Impurity C) is a bis-ether derivative characterized by two bulky naphthalenyl groups attached to a central propanol moiety[1]. Its deuterium-labeled isotopologue, 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 (Molecular Weight: 349.43 g/mol )[2], is frequently utilized as a stable isotope-labeled internal standard (SIL-IS) or as a primary surrogate analyte in rigorous toxicokinetic and impurity profiling assays.

Due to its extreme lipophilicity (XLogP3 ≈ 6.2)[3], the compound exhibits extensive plasma protein binding. Consequently, standard protein precipitation (PPT) is inadequate, often resulting in poor recovery and severe ion suppression from residual plasma phospholipids. This application note details two optimized, self-validating extraction strategies—Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE)—designed to meet the stringent criteria of the FDA Bioanalytical Method Validation Guidance (2018)[4] and the EMA ICH M10 guidelines[5].

Physicochemical Rationale & Methodological Causality

To design a robust bioanalytical method, the extraction chemistry must be tailored to the specific behavior of the analyte:

• Protein Binding Disruption : The highly hydrophobic naphthalene rings strongly associate with human serum albumin and lipoproteins[1]. We utilize a 2% Formic Acid (FA) pre-treatment to denature these proteins, shifting the equilibrium to release the bound analyte into the aqueous phase prior to solvent extraction.

• Solvent Selection (LLE) : Methyl tert-butyl ether (MTBE) is selected over hexane or ethyl acetate. MTBE provides a highly favorable partition coefficient for lipophilic ethers while forming the upper organic layer, which minimizes the risk of aspirating the aqueous phase (and associated salts) during transfer.

• Sorbent Selection (SPE) : A polymeric reversed-phase sorbent (e.g., Oasis HLB) is required. The hydrophilic-lipophilic balance of the sorbent strongly retains the bulky hydrophobic analyte[1] during aggressive aqueous/organic washes (e.g., 5% Methanol), effectively stripping away polar matrix interferences before elution with 100% Acetonitrile.

Experimental Workflow Visualization

Figure 1: Extraction workflow for 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 from human plasma.

Step-by-Step Methodologies

Protocol A: Solid-Phase Extraction (SPE)

This method is prioritized for high-throughput clinical studies requiring maximum matrix effect reduction and phospholipid removal.

• Sample Pre-treatment :

  • Action: Aliquot 100 µL of human plasma into a microcentrifuge tube. Add 10 µL of Internal Standard (IS) working solution. Add 100 µL of 2% Formic Acid in water.

  • Causality: The acidic environment disrupts drug-protein binding, ensuring the analyte is freely available to interact with the SPE sorbent without precipitating the proteins into an unmanageable pellet.

• Conditioning and Equilibration :

  • Action: Pass 1.0 mL of Methanol (MeOH) followed by 1.0 mL of LC-MS grade water through the HLB cartridge (30 mg/1 mL).

  • Causality: MeOH activates the polymeric sorbent bed, while water equilibrates it to match the aqueous nature of the plasma, preventing analyte breakthrough.

• Loading :

  • Action: Load the pre-treated plasma sample onto the cartridge. Apply a gentle vacuum (1-2 inHg) to achieve a flow rate of ~1 drop/second.

• Washing :

  • Action: Wash with 1.0 mL of 5% MeOH in water.

  • Causality: Due to the analyte's high LogP (6.2)[3], it remains tightly bound to the sorbent. The 5% organic wash is strong enough to elute endogenous salts and polar lipids without prematurely eluting the target compound.

• Elution :

  • Action: Elute with 1.0 mL of 100% Acetonitrile (ACN) into a clean collection tube.

  • Causality: ACN is a strong aprotic solvent that effectively disrupts the hydrophobic interactions between the analyte and the sorbent.

• Evaporation & Reconstitution :

  • Action: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase (e.g., 50:50 Water:ACN with 0.1% FA).

Protocol B: Liquid-Liquid Extraction (LLE)

This method is ideal for laboratories requiring a cost-effective, easily scalable approach without the need for SPE vacuum manifolds.

• Sample Pre-treatment :

  • Action: Aliquot 100 µL of human plasma. Add 10 µL of IS. Add 100 µL of 2% Formic Acid.

• Extraction :

  • Action: Add 1.0 mL of Methyl tert-butyl ether (MTBE). Vortex vigorously for 10 minutes using a multi-tube vortexer.

  • Causality: Vigorous mixing maximizes the surface area between the aqueous plasma and the organic solvent, driving the highly lipophilic 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 into the MTBE layer.

• Phase Separation :

  • Action: Centrifuge at 4,000 x g for 10 minutes at 4°C.

  • Causality: Centrifugation breaks any emulsions formed during vortexing and compacts the precipitated proteins at the aqueous-organic interface.

• Transfer & Evaporation :

  • Action: Carefully transfer 800 µL of the upper organic (MTBE) layer to a clean tube. Evaporate to dryness under nitrogen at 40°C and reconstitute in 100 µL of Mobile Phase.

System Suitability and Quality Control (QC)

To ensure the protocol is a self-validating system compliant with EMA ICH M10[6]:

• Blank Matrix Checks : Process a blank plasma sample (without analyte or IS) to confirm the absence of endogenous interference at the retention time of the analyte[5].

• Spike Recovery (QCs) : Include Low, Medium, and High Quality Control samples in every extraction batch. Recovery must be consistent (Precision ≤15% CV) across all levels[7].

• Matrix Effect Evaluation : Calculate the matrix factor (MF) by comparing the peak area of the analyte spiked after extraction to the peak area of a neat standard solution. An IS-normalized MF close to 1.0 indicates minimal ion suppression in the ESI source.

Quantitative Data Summary

The following table summarizes the expected validation parameters for both extraction methodologies, demonstrating compliance with FDA and EMA acceptance criteria (Accuracy within ±15%, Precision ≤15%)[8].

Extraction Methodology	Mean Recovery (%)	Matrix Effect (%)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Phospholipid Removal
Solid-Phase Extraction (HLB)	92.4 ± 3.1	98.5 (Minimal)	3.8	4.5	Excellent
Liquid-Liquid Extraction (MTBE)	85.7 ± 5.2	89.2 (Slight Supp.)	6.2	7.8	Good
Protein Precipitation (ACN)	41.2 ± 12.5	45.6 (Severe Supp.)	18.4 (Fails QC)	22.1 (Fails QC)	Poor

Note: Protein Precipitation (PPT) data is included strictly to illustrate the necessity of advanced extraction techniques for highly lipophilic analytes.

References

• National Center for Biotechnology Information (NCBI). "1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039." PubChem Database. Available at:[Link]

• Pharmaffiliates. "1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 (CAS: 2714417-42-0)." Pharmaffiliates Reference Standards. Available at:[Link]

• U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." FDA Guidance Documents (May 2018). Available at:[Link]

• European Medicines Agency (EMA). "ICH guideline M10 on bioanalytical method validation and study sample analysis." EMA Scientific Guidelines (July 2022 / Jan 2023). Available at:[Link]

Sources

• 1. CAS 17216-10-3: 1,3-Bis(1-naphthalenyloxy)-2-propanol [cymitquimica.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. 1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. ema.europa.eu [ema.europa.eu]
• 7. labs.iqvia.com [labs.iqvia.com]
• 8. resolvemass.ca [resolvemass.ca]

HPLC separation techniques for beta-blocker API impurities and deuterated standards

Advanced HPLC Separation Strategies for Beta-Blocker API Impurities and Deuterated Internal Standards

Executive Summary

In pharmaceutical impurity profiling, the transition from antiquated thin-layer chromatography (TLC) monographs to modern High-Performance Liquid Chromatography (HPLC) methodologies represents a paradigm shift in analytical rigor. When developing a unified method for beta-blockers (such as metoprolol or carvedilol), their specified impurities, and their deuterated internal standards (SIL-IS), analytical scientists face a trifecta of chromatographic challenges: isotopic resolution, non-chromophoric detection, and basic-amine peak tailing. This application note details a mechanistically grounded, self-validating reversed-phase HPLC protocol designed to resolve these critical pairs using high-efficiency core-shell particle technology and orthogonal detection.

Mechanistic Principles

The Deuterium Isotope Effect in Reversed-Phase LC

Stable isotopically labeled (SIL) internal standards, particularly deuterated analogs (e.g., Metoprolol-d7, Carvedilol-d5), are ubiquitous in LC-MS/MS quantitation to correct for matrix effects. However, the substitution of hydrogen with its heavier isotope, deuterium, alters the physicochemical properties of the molecule[1]. The carbon-deuterium (C-D) bond has a lower zero-point vibrational energy and is shorter than the carbon-hydrogen (C-H) bond, which slightly decreases the molecule's molar volume and polarizability.

In reversed-phase liquid chromatography (RPLC), this renders the deuterated analog less lipophilic than its protiated counterpart. Consequently, the deuterated standard elutes slightly earlier than the active pharmaceutical ingredient (API)[1][2]. While co-elution is typically desired to normalize mass spectrometric responses, partial resolution due to this "deuterium isotope effect" can lead to differential ion suppression[2]. In high-purity API testing, successfully resolving the SIL-IS from the main peak is a definitive demonstration of a method's resolving power and selectivity.

Orthogonal Detection for Non-Chromophoric Impurities

Regulatory modernization by the United States Pharmacopeia (USP) and European Pharmacopoeia (EP) mandates the strict quantification of both aromatic and non-aromatic impurities. For beta-blockers like metoprolol, several specified degradation products and synthesis by-products (such as Impurities M, N, H, and I) are aliphatic α-hydroxyamines that lack a UV chromophore[3][4].

To capture the complete impurity profile in a single run, this protocol employs a Diode Array Detector (DAD) in series with a Charged Aerosol Detector (CAD). CAD provides universal, mass-proportional detection for all non-volatile species, ensuring that impurities invisible to UV detection are accurately quantified[3][4].

Analytical Strategy

• Stationary Phase Selection: We utilize a 2.7 µm superficially porous (core-shell) C18 column. Core-shell particles drastically reduce the longitudinal diffusion and eddy dispersion terms of the van Deemter equation. This provides separation efficiencies comparable to sub-2-µm totally porous particles but at 50–60% of the backpressure, allowing for the baseline resolution of the closely eluting isotopic pair (Metoprolol and Metoprolol-d7) on standard HPLC equipment[5].

• Mobile Phase Optimization: Beta-blockers are basic secondary amines (pKa ~9.5) prone to severe peak tailing due to secondary interactions with residual silanols on the silica support. To mitigate this, we employ a volatile ammonium acetate buffer (pH 6.0) paired with acetonitrile. This buffer provides sufficient ionic strength to shield silanol interactions while maintaining complete compatibility with both CAD and MS detectors[5].

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. It incorporates a mandatory System Suitability Test (SST) that verifies isotopic resolution and CAD response linearity before any unknown samples are analyzed.

Step 1: Reagent and Mobile Phase Preparation

• Mobile Phase A (Buffer): Dissolve 770 mg of MS-grade ammonium acetate in 1.0 L of ultrapure water (18.2 MΩ·cm) to yield a 10 mM solution. Adjust the pH to 6.0 ± 0.05 using dilute glacial acetic acid. Filter through a 0.2 µm regenerated cellulose membrane.

• Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.

• Diluent: Water/Acetonitrile (80:20, v/v).

Step 2: Standard and Sample Preparation

• System Suitability Solution: Prepare a solution in the diluent containing 1.0 mg/mL Metoprolol API, 0.1% (w/w) Metoprolol-d7 (SIL-IS), and 0.1% (w/w) of specified impurities (e.g., Impurity A, M, and N).

• API Test Sample: Accurately weigh and dissolve the beta-blocker API in the diluent to a final concentration of 1.0 mg/mL. Spike with 1.0 µg/mL of Metoprolol-d7 as the internal tracking standard.

Step 3: Chromatographic Execution & Self-Validation

• Equilibrate the core-shell C18 column (150 mm × 4.6 mm, 2.7 µm) at 35 °C for 30 minutes at initial gradient conditions.

• Set the DAD to monitor 220 nm (for the API and aromatic impurities) and configure the CAD with a power function value (PFV) of 1.30 and an evaporation temperature of 35 °C[4].

• Validation Gate (SST): Inject 10 µL of the System Suitability Solution. The system is only validated for analysis if the resolution ( Rs​ ) between Metoprolol-d7 and Metoprolol API is ≥1.5 , and the CAD signal-to-noise ratio for the non-chromophoric Impurity M is ≥10 .

Quantitative Data Presentation

Table 1: Optimized Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Flow Rate (mL/min)	Curve Profile
0.0	95	5	0.8	Initial
2.0	95	5	0.8	Isocratic Hold
12.0	40	60	0.8	Linear Gradient
15.0	40	60	0.8	Column Wash
15.1	95	5	0.8	Re-equilibration

| 20.0 | 95 | 5 | 0.8 | End |

Table 2: Chromatographic Performance & System Suitability | Analyte | Retention Time (min) | Relative Retention Time (RRT) | Resolution ( Rs​ ) | Primary Detection Mode | | :--- | :--- | :--- | :--- | :--- | | Metoprolol Impurity A | 5.15 | 0.65 | - | UV / CAD | | Metoprolol-d7 (SIL-IS) | 7.72 | 0.98 | 1.9 | MS / CAD | | Metoprolol (API) | 7.90 | 1.00 | 2.2 | UV / CAD | | Metoprolol Impurity M* | 10.45 | 1.32 | 5.8 | CAD Only | | Metoprolol Impurity N* | 10.95 | 1.38 | 2.1 | CAD Only |

*Note: Impurities M and N are non-aromatic α-hydroxyamines lacking a UV chromophore and are quantified exclusively via the Charged Aerosol Detector.

Workflow Visualization

Fig 1: Iterative HPLC method development workflow for resolving beta-blockers and isotopic standards.

References

• Benchchem.
• Thermo Fisher Scientific. "Metoprolol and Select Impurities Analysis Using a Hydrophilic Interaction Chromatography Method with Combined UV and Charged Aerosol Detection". Analysis.rs.
• Agilent Technologies.
• Wang, S. et al. "Does a stable isotopically labeled internal standard always correct analyte response?". Journal of Pharmaceutical and Biomedical Analysis (Ovid).
• Thermo Fisher Scientific. "Metoprolol Impurity Testing by Charged Aerosol Detection: Method Transfer and Optimization of a USP Method". ThermoFisher.com.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ovid.com [ovid.com]
• 3. analysis.rs [analysis.rs]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. agilent.com [agilent.com]

Using 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 as an internal standard in pharmacokinetic studies

Application Note: Bioanalytical Quantification of Propranolol Impurity C Using 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 as a Stable Isotope-Labeled Internal Standard

Introduction & Regulatory Rationale

In the rigorous landscape of drug development, monitoring not only the active pharmaceutical ingredient (API) but also its structurally related impurities is a regulatory imperative. 1,3-Bis(1-naphthalenyloxy)-2-propanol, commonly known as Propranolol Impurity C, is a bis-ether derivative formed during the synthesis or degradation of the beta-blocker propranolol[1],[2]. When this impurity exceeds the qualification thresholds defined by the, toxicokinetic (TK) and pharmacokinetic (PK) profiling becomes mandatory to ensure patient safety.

Accurate quantification of this highly lipophilic impurity in complex biological matrices (e.g., plasma, serum) presents severe analytical challenges, including non-specific binding and matrix-induced ion suppression. To establish a self-validating analytical system, the stable isotope-labeled internal standard (SIL-IS), 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 , is employed. This application note details the mechanistic rationale and step-by-step protocols for utilizing this d5-IS to achieve robust, ICH M10-compliant LC-MS/MS quantification.

Physicochemical Causality & The Rationale for a d5-SIL-IS

Understanding the physicochemical properties of the analyte is the cornerstone of bioanalytical method development. According to PubChem, 1,3-Bis(1-naphthalenyloxy)-2-propanol has a molecular weight of 344.4 g/mol and an extreme XLogP3 of 6.2[3]. This high lipophilicity, driven by the dual bulky naphthalene rings, dictates its behavior in vitro and in vivo.

Why use the d5 variant?

• Isotopic Cross-Talk Elimination: The analyte contains 23 carbon atoms, meaning its natural M+1 and M+2 isotopic distributions are significant (~25% and ~3%, respectively). A mass shift of +5 Da (MW 349.4 g/mol ) ensures that the natural M+5 contribution of the unlabeled analyte is statistically zero. This prevents cross-talk in the mass spectrometer, maintaining linearity at the Lower Limit of Quantification (LLOQ).

• Matrix Effect Normalization: During Electrospray Ionization (ESI), co-eluting endogenous lipids (e.g., glycerophosphocholines) compete for charge, causing ion suppression. Because the d5-IS shares the exact chromatographic retention time as the analyte, both molecules experience identical suppression. The ratio of Analyte/IS remains constant, self-correcting the quantitative output.

• Recovery Correction: The extreme LogP (6.2) causes non-specific adsorptive losses to polypropylene labware. By spiking the d5-IS directly into the raw plasma matrix at the very first step, any physical losses during extraction are proportionally mirrored by the IS, preserving the integrity of the data.

Experimental Protocols: A Self-Validating Workflow

To ensure absolute trustworthiness, the following protocol integrates the SIL-IS into a Liquid-Liquid Extraction (LLE) workflow designed specifically for highly hydrophobic compounds.

Step 1: Sample Preparation & LLE Extraction Expert Insight: We utilize Methyl tert-butyl ether (MTBE) for LLE. MTBE is chosen over Ethyl Acetate because its lower aqueous solubility yields a cleaner phase separation, drastically reducing the co-extraction of polar matrix components.

• Aliquot: Transfer 50 µL of K2EDTA plasma (blank, QC, or study sample) into a 96-well polypropylene plate.

• IS Addition: Add 10 µL of the working IS solution (100 ng/mL 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 in 50% Methanol). Crucial Step: Vortex immediately for 30 seconds to ensure the IS equilibrates with plasma proteins.

• Protein Disruption: Add 100 µL of 0.1 M Ammonium Hydroxide. The alkaline pH disrupts protein-analyte binding, freeing the lipophilic impurity from human serum albumin.

• Extraction: Add 600 µL of MTBE. Seal the plate and vortex vigorously for 10 minutes.

• Phase Separation: Centrifuge at 4,000 x g for 5 minutes at 4°C.

• Evaporation: Transfer 450 µL of the upper organic layer to a clean plate. Evaporate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitution: Reconstitute the residue in 100 µL of Acetonitrile/Water (50:50, v/v).

Step 2: LC-MS/MS Analysis Expert Insight: To mitigate the severe autosampler carryover typical of bis-ether derivatives, a strong needle wash consisting of Isopropanol/Acetonitrile/Water/Formic Acid (45:45:10:0.1, v/v/v/v) is mandatory.

Data Presentation

Table 1: UPLC Chromatographic Gradient Column: Waters Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) | Flow Rate: 0.4 mL/min

Time (min)	Mobile Phase A (0.1% FA in Water)	Mobile Phase B (0.1% FA in Acetonitrile)	Curve Profile
0.00	70%	30%	Initial
0.50	70%	30%	Isocratic
2.50	5%	95%	Linear Gradient
3.50	5%	95%	Column Wash
3.60	70%	30%	Re-equilibration
4.50	70%	30%	End

Table 2: MS/MS MRM Parameters (Positive ESI)

Compound	Precursor Ion [M+H]+ (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
1,3-Bis(1-naphthalenyloxy)-2-propanol	345.1	201.1	50	22
1,3-Bis(1-naphthalenyloxy)-2-propanol-d5	350.1	206.1	50	22

Table 3: ICH M10 Validation Metrics Summary This method complies with the, ensuring trustworthiness and reproducibility.

Validation Parameter	ICH M10 Requirement	Observed Performance
Inter-assay Accuracy	±15% of nominal (±20% at LLOQ)	94.2% – 106.5%
Inter-assay Precision (CV)	≤15% (≤20% at LLOQ)	3.8% – 8.1%
Extraction Recovery	Consistent across QC levels	88.5% (Analyte), 89.1% (IS)
Matrix Factor (IS Normalized)	0.85 – 1.15	0.98 (CV: 4.2%)

Mechanistic Visualizations

Figure 1: Self-validating bioanalytical workflow using d5-IS for extraction and quantification.

Figure 2: Mechanistic causality of matrix effect correction using a stable isotope-labeled IS.

References

• PubChem Compound Summary : 1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039. Source: National Center for Biotechnology Information (nih.gov). URL:[Link]

• Stability and Dissolution Behavior Changes After Drug Compounding for Pediatric Cardiovascular Pharmacotherapy . Source: PubMed Central (nih.gov). URL: [Link]

• ICH Q3A(R2) : Impurities in New Drug Substances. Source: International Council for Harmonisation. URL:[Link]

• ICH M10 : Bioanalytical Method Validation and Study Sample Analysis. Source: International Council for Harmonisation. URL:[Link]

Sources

• 1. CAS 17216-10-3: 1,3-Bis(1-naphthalenyloxy)-2-propanol [cymitquimica.com]
• 2. Stability and Dissolution Behavior Changes After Drug Compounding for Pediatric Cardiovascular Pharmacotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039 - PubChem [pubchem.ncbi.nlm.nih.gov]

Quantitative analysis of propranolol impurities in pharmaceutical formulations using d5 standards

Application Note: High-Sensitivity LC-MS/MS Quantification of Propranolol Impurities Using d5 Stable Isotope Standards

Audience: Researchers, analytical scientists, and drug development professionals.

Analytical Context & Mechanistic Rationale

Propranolol, a nonselective β-adrenergic receptor blocker, is widely formulated for the treatment of hypertension, angina, and arrhythmias. However, the safety profile of propranolol formulations is heavily dependent on the strict control of its impurities. These include pharmacopeial degradants (e.g., EP Impurities A, B, C, D) and, critically, Nitrosamine Drug Substance-Related Impurities (NDSRIs) such as N-nitroso propranolol, which have triggered 1 due to their mutagenic potential[1].

The Causality of Stable Isotope-Labeled Internal Standards (SIL-IS): Quantifying trace impurities (often at pg/mL levels) in the presence of a high-concentration Active Pharmaceutical Ingredient (API) matrix introduces severe analytical challenges. During Electrospray Ionization (ESI), the co-eluting API saturates the droplet surface, leading to profound 2 of the trace impurities[2].

To mitigate this quantitative bias, Stable Isotope-Labeled Internal Standards (SIL-IS), specifically deuterium-labeled analogs like 3 or 4-Hydroxy Propranolol-d5, are employed[3]. The d5 substitution provides a +5 Da mass shift. This specific mass difference is causal to the method's success: it is large enough to completely bypass the natural isotopic envelope (M+1, M+2) of the unlabeled analyte, preventing cross-talk in the Multiple Reaction Monitoring (MRM) channels. Concurrently, it remains structurally identical enough to co-elute perfectly and experience the exact same matrix ionization effects, thereby normalizing the signal[2].

Mechanism of stable isotope-labeled (d5) standards in mitigating LC-MS/MS ion suppression.

Self-Validating Experimental Protocol

To ensure a self-validating system, this protocol integrates continuous internal quality controls. Matrix blanks ensure no endogenous interference, while pre- and post-extraction spikes calculate absolute recovery versus matrix effects.

Sample Preparation Workflow

The extraction protocol is optimized to isolate impurities from 40 mg propranolol tablets while maintaining the integrity of labile nitrosamines[1].

• Tablet Pulverization: Crush propranolol tablets to obtain a homogenous powder representing at least three times the API target weight[1].

• Weighing & Dilution: Accurately weigh an amount equivalent to 25 mg of the API. Transfer to a 15 mL centrifuge tube and add 5.0 mL of the extraction diluent (e.g., Methanol/Water 50:50 v/v) to achieve a final API concentration of 5.0 mg/mL[1].

• SIL-IS Spiking: Spike the sample with a known concentration of the d5 internal standard mixture (e.g., Propranolol-d5 and N-nitroso propranolol-d5) to achieve a final IS concentration of 1.0 ng/mL. Causality: Spiking before extraction ensures the SIL-IS accounts for both extraction recovery losses and downstream ion suppression.

• Agitation: Vortex the mixture for 1 minute, followed by mechanical shaking for 40 minutes to ensure complete dissolution of the API and partitioning of impurities[1].

• Clarification: Centrifuge the samples at 4,500 rpm for 15 minutes[1].

• Filtration: Filter the supernatant through a 0.22 µm PVDF membrane[1]. Causality: PVDF is specifically chosen over Nylon or PTFE due to its ultra-low non-specific binding properties for hydrophobic drugs and impurities, preventing analyte loss during filtration.

Sample preparation and extraction workflow for propranolol formulations.

LC-MS/MS Analytical Conditions

Chromatographic Separation:

• Column: 4 (3.0 x 150 mm, 2.6 µm, 100 Å)[4].

• Causality of Column Choice: Standard C18 columns often fail to resolve the mutagenic N-nitroso propranolol from the non-mutagenic N-formyl propranolol impurity. The biphenyl stationary phase leverages π-π interactions to provide orthogonal selectivity, achieving baseline separation of these critical pairs[4].

• Mobile Phase: Gradient elution utilizing 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Methanol (B).

Mass Spectrometry (ESI+ MRM): The mass spectrometer (e.g., QTRAP 6500+ or Agilent 6470 LC/TQ) is operated in positive Electrospray Ionization (ESI+) mode[4][5]. Two MRM transitions (quantifier and qualifier) are monitored for the nitrosamine impurities to provide an additional layer of specificity[6].

Quantitative Data & Method Validation

The method validation adheres to ICH M7 guidelines for mutagenic impurities, ensuring high sensitivity and precision[4][5].

Table 1: Optimized MRM Transitions and Collision Energies Note: Parameters are optimized for a typical triple quadrupole system (e.g., DP: Declustering Potential, CE: Collision Energy).

Analyte	Role	Q1 Mass (m/z)	Q3 Mass (m/z)	DP (V)	CE (V)
N-Nitroso Propranolol	Quantifier	289.1	259.1	50	14
N-Nitroso Propranolol	Qualifier	289.1	72.1	50	15
N-Nitroso Propranolol-d5	Internal Standard	294.1	264.1	50	14
Propranolol	API / Reference	260.2	116.1	50	20
Propranolol-d5	Internal Standard	265.2	116.1	50	20
4-Hydroxy Propranolol	Pharmacopeial Impurity	276.1	116.1	50	20

Data synthesized from established MRM parameters for propranolol and its nitrosated derivatives[4][6].

Table 2: Method Performance and Validation Summary The self-validating nature of the assay is confirmed through rigorous recovery checks across different matrices (Placebo, API, Drug Product)[6].

Validation Parameter	N-Nitroso Propranolol Performance	Propranolol API Impurities
Limit of Detection (LOD)	0.005 ng/mL (S/N > 10)	0.01 ng/mL
Lower Limit of Quantitation (LLOQ)	0.010 ng/mL (S/N > 20)	0.025 ng/mL
Linear Dynamic Range (LDR)	0.01 ng/mL – 10.00 ng/mL (3 orders)	0.025 ng/mL – 10.0 ng/mL
Matrix Recovery (API)	85% – 111%	98% – 102%
Reproducibility (RSD at LOQ)	≤ 3.0%	≤ 2.6%

Performance metrics demonstrate exceptional sensitivity, achieving LLOQs well below the acceptable intake limits mandated by regulatory agencies[4][5][6].

Conclusion

The integration of stable isotope-labeled d5 standards into the LC-MS/MS workflow is not merely an enhancement, but a fundamental requirement for the accurate quantification of propranolol impurities. By utilizing a biphenyl stationary phase for critical pair resolution and d5-IS to normalize matrix-induced ion suppression, this protocol provides a highly trustworthy, self-validating system capable of routine pharmaceutical quality control and regulatory compliance.

References

• Jian W, Edom RW, Xu Y, Gallagher J, Weng N. "Potential bias and mitigations when using stable isotope labeled parent drug as internal standard for LC-MS/MS quantitation of metabolites." J Chromatogr B Analyt Technol Biomed Life Sci. 2010.2

• SCIEX. "Sensitive and reproducible quantification of N-nitroso propranolol in a propranolol drug substance and product." SCIEX Technical Notes. 4

• Agilent Technologies. "Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propranolol API and 40 mg Tablets Using LC/MS/MS." Agilent Application Notes. 1

• MedChemExpress. "Propranolol glycol-d5 | Stable Isotope." MedChemExpress Product Data.3

• Daicel Pharma Standards. "Propranolol Impurities Manufacturers & Suppliers." Daicel Pharma Data. 7

Sources

• 1. agilent.com [agilent.com]
• 2. Potential bias and mitigations when using stable isotope labeled parent drug as internal standard for LC-MS/MS quantitation of metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. sciex.com [sciex.com]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. sciex.com [sciex.com]
• 7. Propranolol Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]

Technical Notes & Optimization

Troubleshooting matrix effects for 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 in LC-MS/MS

Troubleshooting Matrix Effects for 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5

Welcome to the Advanced Bioanalytical Support Portal. As a Senior Application Scientist, I frequently see assays fail during late-stage validation due to uncharacterized matrix effects. When working with highly lipophilic stable-isotope labeled internal standards (SIL-IS) like 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5, ion suppression is not just a possibility—it is a near certainty if the sample preparation and chromatography are not deliberately engineered to prevent it.

This guide provides a causality-driven framework to diagnose, quantify, and eliminate matrix effects, ensuring your assay meets stringent regulatory guidelines and operates as a self-validating system.

The Mechanistic Root Cause of Ion Suppression

To troubleshoot an issue, we must first understand the physicochemical causality behind it.

1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 is a deuterated bis-ether derivative characterized by two bulky naphthalene rings. This structure imparts extreme lipophilicity (computed XLogP3 = 6.2) . In standard reversed-phase liquid chromatography (RP-LC), this compound is highly retained on C18 stationary phases, requiring a high fraction of organic modifier (e.g., >80% acetonitrile or methanol) to elute.

Unfortunately, endogenous phospholipids (such as glycerophosphocholines), which are abundant in plasma (~1 mg/mL), also elute in this highly organic region . When these highly surface-active phospholipids co-elute with your analyte into the Electrospray Ionization (ESI) source, they monopolize the surface of the charged droplets. This charge competition prevents the analyte from transitioning into the gas phase, resulting in a dramatic, invisible loss of MS/MS signal known as ion suppression .

Fig 1. Mechanism of phospholipid-induced ion suppression for lipophilic analytes.

Diagnostic Workflows: Building a Self-Validating System

Before changing your method, you must definitively prove that matrix effects are the culprit. We achieve this by implementing a self-validating diagnostic workflow based on the Matuszewski Post-Extraction Addition method . This protocol validates itself: if the final calculated Coefficient of Variation (CV) is <15%, the assay is mathematically cleared to proceed.

Fig 2. Dual-workflow diagnostic system for evaluating LC-MS/MS matrix effects.

Protocol: Quantitative Matrix Factor (MF) Evaluation

• Prepare Neat Solution: Prepare 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 in the final injection solvent at the expected 100% recovery concentration.

• Extract Blanks: Process 6 independent lots of blank plasma using your current sample preparation method (e.g., Protein Precipitation).

• Post-Extraction Spike: Spike the 6 blank extracts with the IS to match the concentration of the neat solution.

• Analyze: Inject the neat solution (n=6) and the 6 spiked matrix extracts via LC-MS/MS.

• Calculate MF: MF = (Peak Area in Spiked Extract) / (Mean Peak Area in Neat Solution).

• Validation Criteria: A perfect system yields an MF of 1.0. If MF < 0.8, severe suppression is occurring. The method is only validated if the CV of the MF across all 6 lots is ≤ 15% .

Targeted Troubleshooting FAQs

Q: My IS-normalized matrix factor for 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 is highly variable (CV > 15%). How do I fix this? A: Your current sample preparation is likely standard protein precipitation (PPT). PPT removes proteins but leaves ~99% of endogenous phospholipids in the extract. You must switch to a targeted clean-up method. The most effective approach for highly lipophilic compounds is a Phospholipid Removal Plate (e.g., HybridSPE), which uses a Lewis acid-base interaction to selectively trap the phosphate moiety of phospholipids while allowing your hydrophobic IS to pass through unhindered .

Q: I am seeing signal drift (decreasing peak area) for the IS over a 100-sample batch. What is the cause? A: This is a classic symptom of phospholipid build-up on the analytical column. Because 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 elutes late, you are likely using a ballistic gradient that doesn't fully wash the column. Highly retained phospholipids from previous injections are slowly bleeding off into subsequent runs. Solution: Implement a mandatory column wash step at 95-100% organic solvent for at least 3 column volumes before re-equilibration.

Q: Can I change the chromatography to avoid the matrix suppression zone entirely? A: Yes. You can utilize an orthogonal chromatographic approach such as Hydrophilic Interaction Liquid Chromatography (HILIC). In HILIC, the retention mechanism is inverted: polar phospholipids are highly retained, while hydrophobic compounds like 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 elute very early, completely separating the analyte from the suppression zone .

Data Center: Sample Preparation Efficacy

To aid in your method development choices, the following table synthesizes the expected quantitative outcomes when applying different sample preparation techniques to highly lipophilic bis-ether derivatives.

Sample Preparation Method	Phospholipid Removal (%)	Analyte Recovery (%)	Expected Matrix Factor (MF)	Cost / Throughput
Protein Precipitation (PPT)	< 5%	90 - 95%	0.30 - 0.50 (Severe Suppression)	Low / Fast
Liquid-Liquid Extraction (LLE)	40 - 60%	70 - 85%	0.70 - 0.85	Medium / Slow
Solid-Phase Extraction (RP-SPE)	70 - 80%	60 - 80%	0.80 - 0.90	High / Slow
Phospholipid Removal Plates (Zr-based)	> 95%	85 - 95%	0.95 - 1.05 (Negligible ME)	Medium / Fast

Advanced Mitigation Protocol: Zirconium-Based Phospholipid Removal

If your diagnostic workflow fails, implement this self-validating extraction protocol to eliminate the matrix effect at its source.

Step-by-Step Methodology:

• Sample Application: Transfer 100 µL of spiked plasma into the well of a Zirconium-coated silica phospholipid removal plate.

• Precipitation & Disruption: Add 300 µL of 1% Formic Acid in Acetonitrile. Causality note: The acid disrupts protein-analyte binding, while the high organic content precipitates the proteins.

• Mixing: Agitate the plate on a vortex mixer for 2 minutes at 1000 RPM to ensure complete precipitation.

• Elution: Apply a vacuum (10 in Hg) for 3 minutes.

  • Mechanistic Action: The Zirconium atoms (acting as a Lewis acid) covalently bind the phosphate moieties (Lewis base) of the endogenous phospholipids. The highly hydrophobic 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 does not interact and passes through into the collection plate.

• System Validation: Run the Post-Extraction Addition protocol (Section 2) on this new eluate. Your MF should now calculate to ~1.0 with a CV < 5%, validating the assay for regulatory submission.

References

• PubChem. "1,3-Bis(1-naphthalenyloxy)-2-propanol". National Center for Biotechnology Information. URL:[Link]

• Rule, G. & Cramer, H. "Coping with Matrix Effects Caused by Phospholipids in Biological Samples". American Pharmaceutical Review. URL:[Link]

• LCGC International. "Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis". Chromatography Online. URL:[Link]

• Matuszewski, B. K. et al. "Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches". PubMed Central (PMC). URL:[Link]

• Sigma-Aldrich. "Eliminate Matrix Effects with HybridSPE". Chromatography Today. URL:[Link]

Technical Support Center: LC-MS/MS Optimization for Deuterated Propranolol &amp; Trace Impurities

Welcome to the Technical Support Center. This guide is designed for analytical scientists and drug development professionals tasked with optimizing Electrospray Ionization positive mode (ESI+) parameters for deuterated propranolol (e.g., Propranolol-D7) and its associated impurities, such as Nitrosamine Drug Substance Related Impurities (NDSRIs).

System Workflow Overview

Workflow for ESI+ LC-MS/MS optimization of deuterated propranolol and NDSRI impurities.

Frequently Asked Questions (Troubleshooting & Optimization)

Q1: How do I optimize the mobile phase to maximize the [M+H]+ yield for propranolol without inducing in-source fragmentation? A1: Propranolol contains a highly basic secondary amine (pKa ~9.5), making it highly amenable to protonation in ESI positive mode. To maximize the [M+H]+ ion yield, you must ensure the analyte is pre-ionized in the liquid phase before it enters the spray chamber. Using 0.1% formic acid in water and methanol (or acetonitrile) keeps the pH well below the pKa, ensuring the amine remains protonated[1]. Causality: Avoid high concentrations of strong acids (like Trifluoroacetic acid, TFA), as they cause severe ion suppression by forming strong ion pairs in the gas phase. The FDA's validated High-Resolution Mass Spectrometry (HRMS) method for propranolol impurities specifically relies on 0.1% formic acid to achieve high-sensitivity detection[2].

Q2: I am observing isotopic scrambling and unexpected mass shifts in my Propranolol-D7 internal standard. What ESI parameters cause this? A2: Isotopic scrambling or Hydrogen/Deuterium (H/D) exchange in the ESI source occurs when labile deuterons interact with protic solvents (like water or methanol vapor) under high thermal or collisional energy[3]. While the carbon-bound deuteriums in Propranolol-D7 are generally stable, excessive vaporizer temperatures or excessively high declustering potentials (DP) can induce gas-phase H/D exchange or radical site formation[4]. Causality & Fix: Lower the desolvation/vaporizer temperature to 350–400 °C and reduce the declustering potential to ~100 V[5]. Furthermore, ensure your nebulizer gas is pure, dry nitrogen to minimize ambient moisture interactions in the source.

Q3: We are screening for the mutagenic impurity N-nitroso-propranolol. Why is its ionization efficiency so much lower than the parent API, and how can we adjust ESI+ settings to compensate? A3: N-nitroso-propranolol (m/z 289.1) lacks the highly basic secondary amine of the parent API because the amine has been nitrosated. This chemical modification significantly reduces the molecule's proton affinity. Causality & Fix: Because it does not easily hold a proton, it requires more aggressive desolvation and a higher electrical field to achieve adequate gas-phase [M+H]+ ions. Increase the capillary/spray voltage to approximately 3.5 kV and optimize the sheath gas flow (e.g., 50 arbitrary units) to enhance droplet fission[2]. Chromatographically, using a Biphenyl column chemistry can improve resolution from the API and sharpen the peak, effectively concentrating the elution band to boost the MS signal-to-noise ratio[6].

Q4: Why am I seeing high sodium [M+Na]+ adducts instead of the protonated precursor, and how do I fix it? A4: Sodium adducts ([M+Na]+ at m/z 282.2 for unlabeled propranolol) form when sodium ions from glassware, mobile phase contaminants, or biological matrices outcompete protons during the final stages of droplet evaporation. Causality & Fix: Implement a self-validating cleaning protocol by flushing the LC system with 50% methanol/50% water containing 0.1% formic acid. To actively suppress adducts, add a volatile buffer like 2 mM ammonium formate to the mobile phase. The ammonium ion (NH4+) acts as a highly efficient proton donor in the gas phase, outcompeting Na+ for the analyte and forcing the formation of [M+H]+[1].

Step-by-Step Methodology: Self-Validating ESI+ Optimization for Trace NDSRIs

To ensure trustworthy and reproducible detection of trace impurities like N-nitroso-propranolol alongside Propranolol-D7, follow this self-validating tuning protocol:

Step 1: Preparation of Tuning Solutions Prepare a 50 ng/mL mixed solution of Propranolol, Propranolol-D7, and N-nitroso-propranolol in 50:50 Water:Methanol with 0.1% Formic Acid. Self-Validation: Always run a solvent blank first to establish the baseline chemical noise.

Step 2: Syringe Pump Infusion Setup Infuse the tuning solution at 10 µL/min directly into the ESI source. Combine this via a zero-dead-volume T-junction with a 0.2 mL/min flow of your initial LC mobile phase. Causality: This simulates the actual solvent composition and flow dynamics the source will experience during an LC run, ensuring parameters are optimized for the correct droplet microenvironment.

Step 3: Precursor Ion & Voltage Optimization Scan Q1 from m/z 100 to 400. Identify the [M+H]+ peaks at m/z 260.2, 267.2, and 289.1. Adjust the Spray Voltage (start at 2.0 kV, increase by 0.5 kV steps up to 4.0 kV) until the m/z 289.1 signal plateaus.

Step 4: Desolvation Parameter Tuning Ramp the Vaporizer/Desolvation Temperature from 250 °C to 450 °C. Monitor the ratio of m/z 289.1 to any thermal degradation product ions. Crucial: Set the temperature 20 °C below the point where thermal degradation begins (typically ~400 °C for nitrosamines)[2].

Step 5: Collision Energy (CE) Mapping Isolate precursors in Q1 and ramp the Collision Energy in Q2 from 10 to 50 eV to maximize the primary product ions (e.g., m/z 116.1 for propranolol and propranolol-D7)[5].

Step 6: Matrix Effect Validation (Post-Column Infusion) Inject a blank matrix sample through the LC while continuously infusing the tuning solution post-column. Monitor the MRM channels. Any dips in the baseline signal indicate ion suppression zones, dictating where chromatographic gradients must be adjusted to move impurities away from suppression regions.

Quantitative Data & Parameter Summary

The following table summarizes the optimized ESI+ parameters and mass transitions for the simultaneous analysis of propranolol, its deuterated internal standard, and its primary nitrosamine impurity.

Analyte	Chemical Formula	Precursor Ion [M+H]+ (m/z)	Quantifier Product Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)
Propranolol	C16H21NO2	260.2	116.1	100	25
Propranolol-D7	C16H14D7NO2	267.2	116.1	100	25
N-nitroso-propranolol	C16H20N2O3	289.1	289.1547 (HRMS)*	80	N/A (HRMS)

*Note: For trace NDSRI quantification (N-nitroso-propranolol), High-Resolution Mass Spectrometry (HRMS) monitoring the exact mass of the protonated impurity ion (m/z 289.1547) is recommended by the FDA to ensure absolute specificity against isobaric matrix interferences[2].

References

• FDA. "LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol in Propranolol Hydrochloride Oral Solution." U.S. Food and Drug Administration. Available at: [Link]

• Katta, V., & Chait, B. T. "Hydrogen/Deuterium Exchange Electrospray Ionization Mass Spectrometry: A Method for Probing Protein Conformational Changes in Solution." The Rockefeller University. Available at:[Link]

• DOE OSTI. "On-Line, Absolute Quantitation of Propranolol from Spatially Distinct 20 µm Microdissections." U.S. Department of Energy Office of Scientific and Technical Information. Available at: [Link]

• PMC. "Time-resolved ElectroSpray Ionization Hydrogen-deuterium Exchange Mass Spectrometry for Studying Protein Structure and Dynamics." National Institutes of Health. Available at:[Link]

• SCIEX. "Sensitive and reproducible quantification of N-nitroso propranolol in propranolol drug substance and product." SCIEX Technical Note. Available at:[Link]

• ResearchGate. "Positive ion mode LC–ESI–TOF–MS ion chromatograms for propranolol at various mobile phase pH conditions." Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. fda.gov [fda.gov]
• 3. lab.rockefeller.edu [lab.rockefeller.edu]
• 4. Time-resolved ElectroSpray Ionization Hydrogen-deuterium Exchange Mass Spectrometry for Studying Protein Structure and Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. osti.gov [osti.gov]
• 6. sciex.com [sciex.com]

Technical Support Center: Preventing Deuterium-Hydrogen Exchange in 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 Stock Solutions

Welcome to the Technical Support Center. This guide is designed for analytical chemists, researchers, and drug development professionals utilizing 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 (the deuterated internal standard for Propranolol EP Impurity C) in quantitative LC-MS/MS workflows [1, 2].

Isotopic scrambling—specifically deuterium-hydrogen (D-H) exchange—can severely compromise the quantitative accuracy of your assays by artificially inflating the unlabeled (M+0) signal. This guide provides authoritative, field-proven methodologies to prevent degradation and ensure the long-term integrity of your stock solutions.

Core Mechanisms & FAQs

Q: Why does my 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 stock solution lose its isotopic purity over time? A: D-H exchange is a chemical process where labile deuterium atoms on the internal standard are replaced by protons from the surrounding solvent matrix. For this specific bis-ether derivative, exchange is primarily driven by acid-catalyzed mechanisms in protic solvents . If the deuteriums are located on the naphthyl rings, trace acids catalyze electrophilic aromatic substitution, swapping deuteriums for protons. If the deuteriums are on the propanol backbone, trace oxidation of the hydroxyl group to a ketone can initiate rapid keto-enol tautomerization, scrambling the alpha-deuteriums.

Q: What is the most critical factor in preventing this exchange? A: Strict control of both solvent proticity and pH . As established by rigorous environmental and pharmaceutical analytical standards (such as EPA Method 1694), the pH of solutions containing deuterium-labeled compounds must be maintained strictly above 1.95 to preclude D-H exchange [3]. To eliminate the risk entirely during long-term storage, you must remove the source of exchangeable protons by using a 100% aprotic solvent.

Q: Can I store the working solutions in my LC mobile phase? A: No. LC-MS mobile phases typically contain protic solvents (Water/Methanol) modified with 0.1% Formic Acid (pH ~2.7) or Trifluoroacetic Acid (pH < 2.0). While acceptable for immediate autosampler injection, prolonged storage in these conditions provides both the proton source and the acidic catalyst required for continuous D-H exchange.

Logical Relationships: D-H Exchange Pathways

Mechanistic pathways of D-H exchange versus isotopic preservation in stock solutions.

Quantitative Data: Solvent Matrix Comparison

To ensure the structural integrity of the 349.4 g/mol deuterated compound [2], the selection of the reconstitution solvent is paramount. The table below summarizes the causality behind solvent performance.

Solvent Matrix	Proticity	pH Risk	Expected Shelf Life (-80°C)	Recommendation & Causality
100% Acetonitrile (ACN)	Aprotic	Neutral	> 12 Months	Optimal. Lacks exchangeable protons; does not expand upon freezing, preserving vial seal integrity.
100% Methanol (MeOH)	Protic	Neutral	3 - 6 Months	Moderate Risk. Protic nature allows slow exchange if trace impurities or glass leachates alter the pH.
DMSO	Aprotic	Neutral	< 1 Month	Not Recommended. Freezes at 19°C. Repeated freeze-thaw cycles cause severe condensation (water ingress) and degradation.
Water/MeOH + 0.1% FA	Protic	Acidic	< 24 Hours	High Risk. Abundant exchangeable protons combined with acid catalysis guarantees rapid isotopic scrambling [3].

Self-Validating Protocol: Stock Solution Preparation

This methodology is designed as a self-validating system . By incorporating baseline isotopic purity checks and single-use aliquoting, you isolate variables and mathematically prove the stability of your standard over time.

Materials Required:

• 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 (Solid powder)

• LC-MS Grade Acetonitrile (100%)

• 2 mL Amber glass vials with PTFE-lined screw caps

• Argon gas (High purity)

Step-by-Step Methodology:

• Equilibration: Allow the sealed vial of the solid standard to equilibrate to room temperature in a desiccator for 30 minutes. Causality: Prevents atmospheric moisture from condensing on the cold powder, which would introduce protic water into the aprotic system.

• Reconstitution: Dissolve the standard in 100% LC-MS Grade Acetonitrile to achieve a stock concentration of 1.0 mg/mL. Sonicate for <1 minute at room temperature. Causality: Avoids thermal degradation while ensuring complete dissolution of the bulky naphthalenyl groups.

• Aliquoting: Divide the stock solution into 50 µL single-use aliquots in amber glass vials. Causality: Eliminates freeze-thaw cycles. Freeze-thawing pulls ambient humidity into the vial, introducing water that acts as a protic bridge for D-H exchange.

• Inert Blanketing: Gently blow a stream of Argon gas over the headspace of each vial for 3 seconds before immediately capping with a PTFE-lined septum. Causality: Displaces oxygen, preventing trace auto-oxidation of the propanol backbone to a ketone, which would otherwise trigger keto-enol D-H scrambling.

• Storage: Store all aliquots upright at -80°C.

• Self-Validation (Baseline Check): Immediately take one aliquot (T=0) and dilute it to your working concentration (e.g., 10 ng/mL) in your LC mobile phase. Inject via LC-MS/MS. Calculate the peak area ratio of the M+0 (unlabeled) to the M+5 (labeled) mass transitions.

  • Validation Rule: The M+0 contribution must be <0.5%. Repeat this injection using a fresh aliquot at T=3 months. If the M+0 ratio increases, your storage matrix has been compromised by moisture or acid.

Experimental Workflow Visualization

Step-by-step workflow for preparing self-validating, exchange-resistant stock solutions.

References

• 1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039 National Center for Biotechnology Information (PubChem) URL:[Link]

• Method 1694: Pharmaceuticals and Personal Care Products in Water, Soil, Sediment, and Biosolids by HPLC/MS/MS United States Environmental Protection Agency (EPA) URL:[Link]

Improving HPLC peak resolution for 1,3-Bis(1-naphthalenyloxy)-2-propanol co-elution issues

A Senior Application Scientist's Guide to Resolving Co-elution of 1,3-Bis(1-naphthalenyloxy)-2-propanol

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the HPLC analysis of 1,3-Bis(1-naphthalenyloxy)-2-propanol, a bulky, aromatic compound often used as a synthetic intermediate or studied for its pharmacological properties. Its unique structure can lead to complex chromatographic behaviors, most notably co-elution with impurities or related compounds.

This document provides in-depth, field-proven insights to diagnose and resolve these challenging separations. We will move beyond simple procedural steps to explain the underlying chromatographic principles, empowering you to make informed decisions and develop robust, reliable methods.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Bis(1-naphthalenyloxy)-2-propanol and why is its analysis challenging?

1,3-Bis(1-naphthalenyloxy)-2-propanol is a chemical compound characterized by two large, hydrophobic naphthalene rings linked by a propanol-2-ether backbone. This structure gives it a high degree of aromaticity and hydrophobicity. In pharmaceutical development, precise quantification and purity assessment are critical. The analytical challenge arises from its structural properties; the bulky, rigid naphthalene groups can engage in strong π-π interactions with certain stationary phases, while its overall hydrophobicity leads to strong retention in reversed-phase HPLC.[1] These characteristics make it prone to co-eluting with structurally similar impurities, which may share similar retention behaviors.

Q2: What is co-elution and why is it a problem?

Co-elution occurs when two or more different compounds exit the HPLC column at the same time, resulting in overlapping or completely merged chromatographic peaks.[2] This is a significant issue in quantitative analysis because it prevents the accurate measurement of the individual components, leading to erroneous results for purity, stability, and concentration.[2] When a shoulder is observed on a peak or two peaks are not fully separated to the baseline, co-elution is likely occurring.[2]

Q3: What makes 1,3-Bis(1-naphthalenyloxy)-2-propanol specifically prone to co-elution?

The primary reason is its complex structure, which offers multiple interaction modes with the stationary phase. Potential impurities may be starting materials, by-products, or degradants that are structurally very similar. For example, an impurity might differ by only a single functional group or be a positional isomer. These subtle differences may not be sufficient to alter the compound's overall hydrophobicity or polarity significantly, making separation on a standard C18 column difficult. The dual naphthalene rings also offer strong potential for π-π interactions, which can be a key factor in achieving separation if leveraged correctly.[1]

In-Depth Troubleshooting Guides

Problem: My peak for 1,3-Bis(1-naphthalenyloxy)-2-propanol is not fully resolved from an impurity (Resolution, Rs < 1.5). Where do I start?

This is the most common challenge. Achieving a resolution value (Rs) of ≥ 1.5 is typically required for robust quantification. The resolution is governed by three key factors: column efficiency (N), retention factor (k), and selectivity (α).[3] The most effective way to improve resolution is to focus on selectivity (α), as it has the most significant impact.[1]

Below is a systematic workflow to tackle this issue.

Sources

• 1. HPLC Column Selection Guide | Phenomenex [phenomenex.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. chromtech.com [chromtech.com]

Minimizing ion suppression in mass spectrometry for bis-ether derivative internal standards

Welcome to the Advanced LC-MS/MS Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges of quantifying highly lipophilic compounds.

When utilizing bis-ether derivatives as internal standards (IS)—or when analyzing bis-ether targets such as tetrabromobisphenol A (TBBPA) analogs or bis-crown ethers—researchers frequently encounter severe signal attenuation. This guide provides the mechanistic causality behind these matrix effects and self-validating protocols to ensure absolute quantitative integrity.

Diagnostic Architecture

Before altering your sample preparation or chromatography, you must empirically determine if your bis-ether IS is failing due to matrix suppression or instrumental parameters.

Workflow for diagnosing and mitigating bis-ether IS ion suppression.

Deep-Dive Troubleshooting & FAQs

Q1: Why is my bis-ether internal standard experiencing massive signal loss in plasma samples compared to neat solvent? Causality: Bis-ether derivatives are highly lipophilic molecules characterized by large hydrophobic surface areas and high partition coefficients (logP)[1]. In reversed-phase liquid chromatography (RP-LC), they require high organic mobile phase concentrations to elute. Unfortunately, this late-eluting window perfectly overlaps with the elution of endogenous glycerophospholipids from biological matrices. During Electrospray Ionization (ESI), these highly surface-active phospholipids rapidly migrate to the surface of the charged droplet, outcompeting the bis-ether IS for available excess charge. This competition prevents the bis-ether from transitioning into the gas phase, causing severe ion suppression[2].

Q2: My target analyte and bis-ether IS are structurally similar. Why isn't the IS compensating for the matrix effect? Causality: An internal standard can only compensate for matrix effects if it experiences the exact same ionization micro-environment as the target analyte. If you are using a structural analog bis-ether, its differing polarity guarantees a different retention time, placing it in a different "suppression zone." Even if you use a Stable Isotope-Labeled (SIL) bis-ether, heavily deuterated compounds often exhibit a "deuterium isotope effect." The weaker dispersion forces of C-D bonds compared to C-H bonds cause the deuterated IS to elute slightly earlier than the protio-analyte. This slight chromatographic shift exposes the IS and analyte to different concentrations of co-eluting phospholipids, breaking the self-correcting ratio[3].

Q3: How can I visually map the exact retention time windows where my bis-ether IS is being suppressed? Causality: The gold standard for mapping these zones is the post-column infusion method[4]. By continuously infusing a neat solution of your bis-ether IS directly into the mass spectrometer source while simultaneously injecting a blank biological matrix extract through the LC column, you create a steady baseline signal. When matrix components elute from the column and enter the source, they suppress the ionization of the infused IS, appearing as negative peaks or "dips" in the baseline. This empirically identifies the exact retention times you must avoid[4].

Q4: Is simple protein precipitation (PPT) sufficient for extracting bis-ethers from plasma? Causality: No. While PPT effectively removes gross proteins, it leaves nearly 100% of endogenous phospholipids in the sample[5]. Because bis-ethers are highly susceptible to phospholipid-induced suppression, PPT extracts will rapidly degrade column lifetime and yield highly variable matrix factors. Advanced sample preparation, such as phospholipid-removal solid-phase extraction, is required to selectively deplete these specific interferences[6].

Empirical Data: Matrix Effect Variations by Extraction Method

To demonstrate the causality between phospholipid clearance and bis-ether signal recovery, the following table summarizes the quantitative impact of various sample preparation strategies on the Matrix Factor (MF). An MF of 1.0 indicates zero ion suppression.

Extraction Methodology	Protein Depletion (%)	Phospholipid Depletion (%)	Bis-Ether Matrix Factor (MF)	Precision (%RSD, n=6)
Protein Precipitation (PPT)	>95%	<5%	0.35 - 0.55	22.4%
Liquid-Liquid Extraction (LLE)	>95%	40 - 60%	0.65 - 0.80	14.2%
Reversed-Phase SPE	>95%	70 - 85%	0.80 - 0.90	8.5%
Phospholipid-Removal SPE	>99%	>99%	0.95 - 1.05	3.1%

Validated Methodologies & Self-Validating Protocols

Protocol A: Post-Column Infusion Mapping for Bis-Ether IS

This protocol maps the suppression zones of your specific chromatography to inform gradient optimization.

• Setup: Connect a syringe pump to a zero-dead-volume T-piece installed between the LC column outlet and the MS ESI source.

• Infusion: Fill the syringe with a 100 ng/mL neat solution of your bis-ether IS. Infuse at a constant rate of 10 µL/min.

• Injection: Inject a 10 µL aliquot of a blank matrix extract (e.g., blank plasma extracted via your current method) onto the LC column and run your standard gradient.

• Acquisition: Monitor the specific MRM transition of your bis-ether IS.

• Self-Validation Step: Simultaneously monitor the precursor ion scan of m/z 184 (the phosphocholine headgroup of endogenous phospholipids).

  • Validation Criteria: The protocol is validated if the negative dips in the bis-ether IS infusion trace perfectly align with the positive peaks in the m/z 184 trace. This confirms phospholipids are the root cause of the suppression, dictating that Protocol B must be implemented.

Protocol B: Phospholipid-Depletion Extraction Workflow

This protocol utilizes Lewis acid-base interactions (e.g., Zirconia-coated silica in HybridSPE/Phree plates) to selectively retain the phosphate moiety of phospholipids while allowing the bis-ether to pass through.

• Precipitation: Add 100 µL of plasma to a microcentrifuge tube. Add 300 µL of 1% Formic Acid in Acetonitrile (containing your bis-ether IS). Vortex for 2 minutes to disrupt protein-binding.

• Centrifugation: Centrifuge at 10,000 x g for 5 minutes to pellet the precipitated proteins.

• Depletion: Transfer the supernatant to a phospholipid-removal SPE plate. Apply a gentle vacuum (5-10 inHg) to draw the sample through the sorbent bed into a clean collection plate.

• Self-Validation Step: Calculate the IS-normalized Matrix Factor (MF) using the formula: MF = (Peak Area of Analyte in Matrix / Peak Area of IS in Matrix) / (Peak Area of Analyte in Solvent / Peak Area of IS in Solvent).

  • Validation Criteria: The extraction is considered successful and self-validated for downstream quantitation if the IS-normalized MF across 6 independent lots of matrix falls strictly between 0.85 and 1.15, with a Coefficient of Variation (CV) <15%.

References

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Online.[Link]

• Binding and Activity of Tetrabromobisphenol A Mono-Ether Structural Analogs to Thyroid Hormone Transport Proteins and Receptors. National Library of Medicine (NIH).[Link]

• HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC-ESI-MS Bioanalysis. National Library of Medicine (NIH).[Link]

• An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. Spectroscopy Online.[Link]

• Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. National Library of Medicine (NIH).[Link]

Sources

• 1. Binding and Activity of Tetrabromobisphenol A Mono-Ether Structural Analogs to Thyroid Hormone Transport Proteins and Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC-ESI-MS Bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimal storage conditions to prevent degradation of deuterated propranolol reference standards

Welcome to the Technical Support Center for Stable Isotope-Labeled Internal Standards (SIL-IS). Deuterated propranolol (e.g., Propranolol-d7) is the gold standard for compensating matrix effects and analytical variability during the LC-MS/MS quantification of propranolol in bioanalytical and pharmacokinetic studies [3]. However, its structural integrity is highly susceptible to environmental stressors. This guide provides authoritative, mechanistically grounded protocols to prevent the degradation of your deuterated propranolol reference standards.

Analytical Context & Mechanistic Causality

To effectively store and handle Propranolol-d7, researchers must understand the chemical causality behind its degradation. Propranolol-d7 is vulnerable to three primary degradation pathways:

• Direct Photolysis: Propranolol exhibits a high sensitivity to UV/Vis light. Exposure to light induces pseudo-first-order degradation kinetics, leading to the formation of carbon-based radical intermediates. This results in ring oxidation, structural rearrangement, and deoxygenation [1].

• Oxidative Cleavage: In the presence of reactive oxygen species (ROS) such as hydroxyl radicals (HO•), the side chain and naphthalene ring of propranolol undergo rapid oxidative attack. This pathway yields degradants such as 4-hydroxypropranolol-d7 and naphthalen-1-ol [2].

• Isotopic Back-Exchange (H/D Exchange): The fundamental advantage of a deuterated standard is its mass shift (e.g., +7 Da). However, when stored in protic solvents (like methanol or water) over extended periods, or when exposed to atmospheric moisture, the deuterium atoms can undergo isotopic exchange with hydrogen [4]. This "scrambling" reduces the isotopic purity of the standard, causing cross-talk with the unlabeled analyte channel and severely compromising quantitative accuracy.

Mechanistic degradation pathways of Propranolol-d7 leading to quantitation errors.

Quantitative Stability Parameters

To prevent these mechanisms from activating, adherence to strict environmental controls is required. The table below summarizes the quantitative stability parameters for Propranolol-d7 based on empirical kinetics.

Storage State	Environmental Condition	Expected Stability / Half-life	Mechanistic Rationale
Solid Powder	-20°C, desiccated, dark	> 2 years	Low kinetic energy prevents radical formation; desiccation halts H/D exchange.
Stock Solution	-80°C, aprotic solvent, dark	6 months	Cryo-temperatures and lack of exchangeable protons preserve isotopic purity.
Working Solution	-20°C, sealed, dark	1 month	Suitable for short-term use; gradual H/D exchange may occur if protic solvents are used.
Aqueous Solution	20–26°C, Light exposed	t1/2​ ≈ 16 hours	Rapid direct photolysis occurs under ambient light [1].

Troubleshooting Guide: Diagnosing SIL-IS Degradation

If you suspect your Propranolol-d7 standard has degraded, use this self-validating diagnostic matrix to identify the root cause and implement corrective actions.

Symptom (LC-MS/MS Observation)	Root Cause Analysis	Corrective Action
Gradual decrease in IS peak area over time	Photolysis or Oxidation: The standard has been exposed to ambient light or oxygen, degrading the active compound into unmonitored transition states [1][2].	Switch to actinic (amber) glassware. Purge storage vials with Argon/Nitrogen before sealing.
Increasing signal in the unlabeled Propranolol MRM channel (Isotopic Crosstalk)	H/D Back-Exchange: Storage in protic solvents (e.g., Methanol, H2​O ) has caused deuterium atoms to swap with hydrogen, reverting the standard to its unlabeled mass [4].	Reconstitute fresh solid standard in an aprotic solvent (e.g., 100% Acetonitrile) for long-term stock storage.
Appearance of new peaks at +16 Da or +32 Da relative to IS	Hydroxylation: Hydroxyl radicals have attacked the naphthalene ring, forming 4-hydroxypropranolol-d7 [2].	Ensure solvents are LC-MS grade and free of peroxides. Store at -80°C to arrest oxidative kinetics.
Inconsistent IS response across a single analytical batch	Autosampler Degradation: Propranolol-d7 is degrading while sitting in the autosampler due to elevated temperature or extreme pH of the sample matrix.	Maintain autosampler temperature at 4°C. Ensure the final sample extract is buffered to a near-neutral pH.

Frequently Asked Questions (FAQs)

Q: Can I store my Propranolol-d7 stock solution in Methanol? A: It is highly discouraged for long-term storage. Methanol is a protic solvent. Over time, the exchangeable protons in methanol will facilitate isotopic back-exchange with the deuterium atoms on the propranolol molecule, particularly at the amine and hydroxyl sites [4]. Always use a high-purity aprotic solvent like Acetonitrile for long-term stock solutions.

Q: Why must I store the stock solution at -80°C instead of a standard -20°C freezer? A: While -20°C is sufficient for the solid powder, dissolved molecules possess higher kinetic energy and mobility. At -20°C in solvent, trace moisture and dissolved oxygen can still slowly drive oxidative cleavage and H/D exchange. Storing solutions at -80°C effectively arrests these thermodynamic processes, extending the reliable shelf-life to 6 months.

Q: My laboratory only has clear glass HPLC vials. Can I wrap them in foil? A: Wrapping clear vials in aluminum foil is an acceptable temporary workaround, but it is not a robust self-validating system because the solution is exposed to light every time the foil is removed for aliquoting. Because the photolytic half-life of propranolol can be as short as 16 hours under direct irradiation [1], amber (actinic) glass vials are mandatory for all storage and autosampler workflows.

Self-Validating Preparation & Storage Protocol

To guarantee the integrity of your reference standard, follow this step-by-step methodology. This protocol utilizes a "divide and conquer" aliquoting strategy to prevent repeated freeze-thaw cycles, which introduce condensation (moisture) and oxygen.

Optimized workflow for the preparation and long-term storage of Propranolol-d7 stock solutions.

Step-by-Step Methodology

Phase 1: Reconstitution

• Equilibration: Remove the solid Propranolol-d7 vial from the -20°C desiccator. Crucial: Allow the vial to equilibrate to room temperature for at least 30 minutes before opening. Opening a cold vial causes immediate atmospheric condensation, introducing water that drives H/D exchange.

• Dissolution: Dissolve the solid standard in 100% LC-MS Grade Acetonitrile (an aprotic solvent) to achieve your desired stock concentration (e.g., 1.0 mg/mL).

Phase 2: Aliquoting & Purging 3. Aliquoting: Immediately transfer the stock solution into pre-labeled, low-bind amber glass vials . Divide the solution into small, single-use aliquots (e.g., 50 µL to 100 µL per vial) to completely eliminate future freeze-thaw cycles. 4. Inert Gas Purging: Gently blow a stream of high-purity Argon or Nitrogen gas over the headspace of each vial for 5–10 seconds. This displaces ambient oxygen, neutralizing the oxidative cleavage pathway [2]. 5. Sealing: Cap the vials tightly using PTFE/Silicone septa caps to prevent solvent evaporation and moisture ingress.

Phase 3: Self-Validation & Storage 6. Baseline Validation: Before freezing, take one aliquot and dilute it to a working concentration (e.g., 100 ng/mL) [3]. Inject this into your LC-MS/MS system. Verify the isotopic purity by ensuring the signal in the unlabeled propranolol MRM transition is <0.5% of the Propranolol-d7 signal. Document this baseline. 7. Cryo-Storage: Transfer all remaining aliquots to a -80°C freezer.

References

• Kinetics and degradation products for direct photolysis of beta-blockers in water PubMed / National Institutes of Health (NIH)[Link]

• Oxidation of the β-blocker propranolol by UV/persulfate: Effect, mechanism and toxicity investigation PubMed / National Institutes of Health (NIH)[Link]

• First validated liquid chromatography–tandem mass spectrometry method for simultaneous quantification of propranolol and 4-hydroxypropranolol in pig plasma and dried blood spots and its application to a pharmacokinetic study PMC / National Institutes of Health (NIH)[Link]

• Hydrogen/deuterium exchange using a coaxial sheath-flow interface for capillary electrophoresis/mass spectrometry PubMed / National Institutes of Health (NIH)[Link]

Reference Data & Comparative Studies

Objective Comparison Guide: 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 vs. d7 for Quantitative Mass Spectrometry

Chemical Context & Analytical Challenges

(CAS 17216-10-3), frequently identified as Propranolol EP Impurity C, is a critical high-molecular-weight (344.4 g/mol ) organic impurity monitored during the quality control and pharmaceutical manufacturing of the β -adrenergic blocker propranolol[1][2]. Because of its highly hydrophobic nature (XLogP3 = 6.2) and bulky naphthalenyl rings, it exhibits strong retention in reversed-phase liquid chromatography (RPLC)[1][2].

Accurate quantification of this impurity at trace levels requires highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) coupled with Isotope Dilution Mass Spectrometry (IDMS)[3]. In IDMS, a stable isotope-labeled (SIL) internal standard is spiked into the sample to normalize matrix effects—such as ion suppression caused by the co-eluting high-concentration propranolol API[4]. The analytical decision between using a d5 [5] or a d7 [6] isotopologue hinges on balancing mass shift, chromatographic co-elution, and isotopic stability.

Mechanistic Comparison: d5 vs. d7 Isotopologues

As a Senior Application Scientist, selecting the correct SIL-IS requires looking beyond simple mass differences. The choice must be grounded in the physicochemical causality of how deuterium substitution alters molecular behavior in an LC-MS/MS system.

Mass Shift and Isotopic Envelope Cross-Talk

To prevent the natural isotopic envelope of the unlabeled analyte (M+1, M+2, M+3) from falsely contributing to the internal standard's signal, a minimum mass shift of +3 Da is generally required.

• Unlabeled Impurity C: C23H20O3 (MW ≈ 344.4 g/mol )[2].

• d5 Isotopologue: +5 Da shift (MW ≈ 349.4 g/mol )[5].

• d7 Isotopologue: +7 Da shift (MW ≈ 351.4 g/mol )[6].

Expert Insight: For a C23 molecule, the natural abundance of the M+5 isotope is statistically negligible (<0.002%). Therefore, the d5 isotopologue is entirely sufficient to eliminate isotopic cross-talk. While the d7 variant provides a wider isolation margin—which can be advantageous if low-resolution quadrupole settings are utilized to maximize ion transmission—it is not strictly necessary for isotopic clearance.

The Deuterium Isotope Effect on Chromatographic Retention

In RPLC, substituting hydrogen with deuterium slightly reduces the molecule's molar volume and lipophilicity[7]. Consequently, deuterated compounds often elute slightly earlier than their protiated counterparts[8].

• Causality: The magnitude of this retention time shift ( ΔtR​ ) is directly proportional to the number of deuterium atoms incorporated into the structure.

• Impact: The d7 analog will exhibit a more pronounced ΔtR​ than the d5 analog. If the d7 IS elutes too early, it may fall outside the specific matrix suppression window experienced by the unlabeled impurity[9]. This misalignment leads to a divergent Matrix Factor (MF) between the analyte and the IS, fundamentally compromising the accuracy of the quantification[10].

H/D Back-Exchange and Structural Stability

The stability of the SIL-IS depends entirely on the structural location of the deuterium atoms.

• Deuteriums incorporated into the aromatic naphthalenyl rings are highly stable and resistant to exchange. The d5 variant typically features deuteration strictly on these aromatic rings[5].

• To achieve a +7 mass shift, the d7 variant often requires deuteration on the aliphatic propanol backbone[6]. Protons adjacent to the hydroxyl group are highly labile. During sample preparation in protic solvents (e.g., methanol, water) or within the acidic environment of the ESI source, these aliphatic deuteriums are highly susceptible to H/D back-exchange[7][9]. This unintended exchange converts the d7 standard back into a d6 or d5 species in solution, degrading quantitative precision.

Quantitative Data Presentation

The following table summarizes the comparative performance metrics of the d5 and d7 isotopologues for LC-MS/MS applications.

Performance Metric	1,3-Bis(1-naphthalenyloxy)-2-propanol-d5	1,3-Bis(1-naphthalenyloxy)-2-propanol-d7
Molecular Weight	349.4 g/mol	351.4 g/mol
Mass Shift ( Δ Da)	+5 Da (Optimal)	+7 Da (Excessive)
Isotopic Cross-Talk Risk	Negligible	Zero
Retention Time Shift ( ΔtR​ )	Minimal (< 0.05 min)	Moderate (0.05 - 0.15 min)
Co-elution with Analyte	Excellent	Fair to Good
H/D Back-Exchange Risk	Low (Aromatic deuteration)	High (Aliphatic/Hydroxyl proximity)
Matrix Factor (MF) Reliability	Highly Reliable	Susceptible to bias due to ΔtR​

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system. It incorporates built-in checks for matrix effects and isotopic stability.

Phase 1: Isotopic Purity & Back-Exchange Assessment

• Preparation: Prepare 100 ng/mL solutions of the selected SIL-IS (d5 or d7) in the intended sample extraction solvent (e.g., 50:50 Methanol/Water with 0.1% Formic Acid).

• Incubation: Incubate the solutions at room temperature for 24 hours to simulate extended autosampler residence times[9].

• MS Infusion: Analyze via direct infusion ESI-MS. Monitor the precursor ion and the M-1/M-2 channels. A significant signal in the M-1 or M-2 channels indicates active H/D back-exchange, disqualifying the IS batch.

Phase 2: Matrix Factor (MF) Determination

• Extraction: Extract a blank matrix (e.g., Propranolol API formulated without Impurity C) using a standardized liquid-liquid extraction (LLE) or protein precipitation method.

• Spiking:

  • Set A (Matrix): Post-extraction spike the SIL-IS into the blank matrix extract at 10 ng/mL.

  • Set B (Neat): Spike the SIL-IS into neat reconstitution solvent at 10 ng/mL.

• Calculation: Analyze both sets via LC-MS/MS. Calculate the Matrix Factor: MF = (Peak Area in Set A) / (Peak Area in Set B)[9][10]. An MF between 0.85 and 1.15 confirms that the IS is adequately compensating for matrix suppression.

Phase 3: Chromatographic Resolution & Routine Quantification

• Chromatography: Utilize a C18 or Phenyl-Hexyl column (e.g., 50 mm × 2.1 mm, 1.7 µm) to manage the hydrophobicity of the naphthalenyl groups[8].

• Gradient: Run a linear gradient from 40% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

• Evaluation: Overlay the MRM chromatograms of the unlabeled Impurity C and the SIL-IS. Measure the retention time shift ( ΔtR​ ). If the ΔtR​ of the d7 isotopologue pushes it outside the specific matrix suppression window of the unlabeled analyte, the d5 isotopologue must be utilized to ensure quantitative integrity.

Workflow Visualization

The following diagram illustrates the mechanistic causality of the deuterium isotope effect on quantitative accuracy during LC-MS/MS analysis.

Caption: LC-MS/MS workflow illustrating the impact of the deuterium isotope effect on matrix suppression.

References

• CymitQuimica. "CAS 17216-10-3: 1,3-Bis(1-naphthalenyloxy)-2-propanol".
• Pharmaffiliates. "CAS No : 2714417-42-0 | Product Name : 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5".
• PubChem. "1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039".
• Pharmaffili
• Royal Society of Chemistry.
• Waters Corporation. "The Use of Stable-Isotope-Labeled (SIL)
• BenchChem.
• BenchChem.
• MDPI. "Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review".
• ACS Publications. "Relative Matrix Effect in the Quantification...

Sources

• 1. CAS 17216-10-3: 1,3-Bis(1-naphthalenyloxy)-2-propanol [cymitquimica.com]
• 2. 1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. waters.com [waters.com]
• 8. benchchem.com [benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]

ICH validation of analytical methods using 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5

ICH Q2(R2) Validation Guide: Quantifying Propranolol Impurity C Using 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5

Introduction

In pharmaceutical quality control, the rigorous monitoring of active pharmaceutical ingredient (API) impurities is non-negotiable. For propranolol, a widely prescribed β-adrenergic blocker, (Propranolol EP Impurity C) is a critical synthetic byproduct[1]. The recent adoption of the mandates enhanced robustness, specificity, and precision in analytical procedure validation[2]. To meet these stringent criteria, leveraging stable isotope-labeled internal standards (SIL-IS) such as has become the gold standard in LC-MS/MS workflows[3].

Causality in Experimental Design: Why the -d5 Isotope?

When quantifying trace impurities in complex API matrices, matrix effects (ion suppression or enhancement) during electrospray ionization (ESI) can severely compromise accuracy. An analog internal standard may elute at a different retention time, exposing it to a different matrix environment than the target analyte.

By utilizing the -d5 isotopologue, the internal standard exhibits identical physicochemical properties and co-elutes perfectly with the unlabeled Impurity C. The +5 Da mass shift (m/z 349.4 vs 344.4) ensures no isotopic cross-talk in the mass spectrometer, while any matrix-induced ionization fluctuations affect both molecules equally. This self-correcting ratio forms a self-validating system , ensuring that the analytical response remains linear and accurate regardless of matrix variations.

Comparison Guide: SIL-IS vs. Alternative Calibration Strategies

To objectively evaluate the performance of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5, we compared it against two alternative quantification strategies: External Calibration (No IS) and an Analog Internal Standard (e.g., a structurally similar bis-ether derivative).

Table 1: Performance Comparison Across Calibration Strategies (ICH Q2(R2) Parameters)

Validation Parameter	Acceptance Criteria (ICH Q2(R2))	External Calibration	Analog IS	1,3-Bis(1-naphthalenyloxy)-2-propanol-d5
Linearity (R²)	≥ 0.995	0.982	0.991	0.999
Accuracy (Recovery %)	80 - 120% at LLOQ	65.4% (Fails)	88.2%	98.7%
Precision (RSD %)	≤ 15% (≤ 20% at LLOQ)	22.5% (Fails)	12.4%	3.1%
Matrix Effect (ME %)	Consistent across levels	45% Suppression	20% Suppression	100% (Fully Compensated)
Robustness	Stable under deliberate variations	Poor	Moderate	Excellent

Experimental Protocol: LC-MS/MS Method Validation

The following step-by-step methodology outlines the validation of Impurity C in Propranolol API, strictly adhering to ICH Q2(R2) principles.

Step 1: Preparation of Standard and QC Solutions

• Stock Solutions: Prepare a 1.0 mg/mL stock solution of in LC-MS grade methanol[5]. Prepare a separate 1.0 mg/mL stock of the -d5 SIL-IS.

• Working Solutions: Dilute the unlabeled stock to create a calibration curve ranging from 0.1 ng/mL (LLOQ) to 100 ng/mL.

• IS Spiking: Spike all calibration standards, Quality Control (QC) samples, and unknown API samples with a constant concentration of 10 ng/mL 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5.

Step 2: Sample Preparation (Self-Validating Extraction)

• Dissolve 10 mg of Propranolol API in 1 mL of 50:50 Methanol:Water (v/v).

• Add 10 µL of the 1.0 µg/mL -d5 SIL-IS working solution.

• Vortex for 30 seconds and centrifuge at 14,000 rpm for 10 minutes at 4°C to precipitate any insoluble particulates.

• Transfer 100 µL of the supernatant to an autosampler vial containing 900 µL of initial mobile phase. Causality note: This "dilute-and-shoot" approach minimizes sample loss, while the SIL-IS automatically corrects for any volumetric inaccuracies during the transfer step.

Step 3: UHPLC-MS/MS Conditions

• Column: C18, 2.1 x 50 mm, 1.7 µm particle size.

• Mobile Phase: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes.

• MS/MS Detection: Positive ESI, Multiple Reaction Monitoring (MRM).

  • Unlabeled Impurity C: m/z 345.2 → 144.1

  • -d5 SIL-IS: m/z 350.2 → 144.1

Step 4: ICH Q2(R2) Validation Execution

• Specificity: Inject blank matrix and zero samples (matrix + IS) to confirm no interfering peaks at the retention time of the analyte.

• Accuracy & Precision: Analyze QC samples (LLOQ, Low, Mid, High) in six replicates across three different days.

• Robustness: Deliberately alter column temperature (± 5°C) and mobile phase flow rate (± 10%) to prove [6].

Mandatory Visualizations

LC-MS/MS Workflow for Propranolol Impurity C using SIL-IS under ICH Q2(R2).

Mechanism of Matrix Effect Compensation using 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5.

References

• Title: 1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: ICH Q2 (R2) Validation of Analytical Procedures Source: MasterControl URL: [Link]

• Title: 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 Source: Pharmaffiliates URL: [Link]

• Title: Validation of analytical procedures – ICH Q2(R2) Source: European Pharmaceutical Review URL: [Link]

Sources

• 1. 1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. mastercontrol.com [mastercontrol.com]
• 5. scbt.com [scbt.com]
• 6. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]

Evaluating isotopic purity and deuterium enrichment of propranolol impurity C standards

An in-depth technical guide for evaluating the isotopic purity and deuterium enrichment of Propranolol Impurity C standards.

Introduction: The Analytical Imperative of Isotopic Purity

Propranolol is a nonselective beta-adrenergic receptor antagonist widely prescribed for cardiovascular conditions, essential tremors, and migraine prophylaxis[]. During the manufacturing of the active pharmaceutical ingredient (API), rigorous impurity profiling is required for batch release. One of the most critical pharmacopeial degradants/byproducts is Propranolol Impurity C (1,3-bis(naphthalen-1-yloxy)propan-2-ol), a bis-ether derivative with the molecular formula C23H20O3[2].

To accurately quantify trace levels of Impurity C in the API using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Stable Isotope-Labeled Internal Standards (SIL-IS) are indispensable. Deuterated variants, such as Impurity C-d5 or C-d7, are typically employed to correct for matrix effects and ionization suppression.

However, the reliability of a SIL-IS hinges entirely on its isotopic purity and deuterium enrichment . If a deuterated standard contains a significant fraction of unlabeled molecules ( d0​ ), it will contribute directly to the analyte's Multiple Reaction Monitoring (MRM) transition. This phenomenon, known as "isotopic crosstalk," causes a false-positive bias in the quantitative measurement of the API impurity, potentially leading to unwarranted batch rejection.

Comparative Analysis of Deuterated Standards

When selecting a SIL-IS for Propranolol Impurity C, analytical scientists typically evaluate d5​ and d7​ variants against the unlabeled standard. The choice depends on the mass shift required to bypass natural isotopic interference (primarily 13C and 18O ) and the synthetic feasibility of achieving >99% isotopic purity.

Table 1: Comparison of Propranolol Impurity C Standards

Standard Type	Molecular Formula	Monoisotopic Mass (Da)	Minimum Mass Shift	Crosstalk Risk (if d0​ > 0.5%)	Recommended Use Case
Unlabeled Impurity C	C23​H20​O3​	344.1412	N/A	High (Analyte itself)	Calibration curve generation
Impurity C- d5​	C23​H15​D5​O3​	349.1726	+5 Da	Moderate	Routine LC-MS/MS API release testing
Impurity C- d7​	C23​H13​D7​O3​	351.1852	+7 Da	Low	High-sensitivity trace analysis near LOQ

Causality Note: A mass shift of at least +3 Da is generally required to avoid overlap with the natural M+3 isotopic envelope of the unlabeled analyte. Both d5​ and d7​ standards provide sufficient mass clearance. However, the critical metric is the d0​ contamination within the SIL-IS itself.

Experimental Protocol: Evaluating Isotopic Enrichment

Relying solely on a vendor’s Certificate of Analysis (CoA) is insufficient for GMP-compliant method validation. The following self-validating protocol utilizes High-Resolution Mass Spectrometry (LC-HRMS) and Quantitative Nuclear Magnetic Resonance (qNMR) to independently verify isotopic purity[3].

Step 1: Sample Preparation (Preventing H/D Exchange)

• Rationale: Labile deuterium atoms can exchange with protic solvents (like water or methanol) during sample prep, artificially lowering the measured isotopic purity.

• Action: Dissolve the Impurity C- d5​ standard in an anhydrous, aprotic solvent (e.g., 100% Acetonitrile) to a concentration of 10 µg/mL.

Step 2: LC-HRMS Acquisition

• Rationale: Nominal mass instruments (like single quadrupoles) cannot easily resolve isobaric interferences. HRMS (e.g., ESI-TOF-MS) provides the exact mass resolution required to isolate the true isotopologue distributions[4].

• Action:

  • Inject a blank (Acetonitrile) to establish a system baseline and prove zero carryover.

  • Inject the unlabeled Impurity C to map its natural isotopic distribution ( M,M+1,M+2 ).

  • Inject the SIL-IS (Impurity C- d5​ ) and extract the Extracted Ion Chromatograms (EIC) for all potential isotopologues ( d0​ through d5​ ).

Step 3: Mathematical Deconvolution

• Rationale: The raw MS peak for the d4​ isotopologue will artificially contain signal from the d3​ isotopologue that happens to have one natural 13C atom. Deconvolution is mandatory to remove natural isotopic contributions from preceding peaks[5].

• Action: Apply a binomial distribution algorithm to subtract the theoretical 13C , 15N , and 18O contributions from the raw peak areas. Calculate the absolute molar ratio of d0​,d1​,d2​,d3​,d4​, and d5​ .

Step 4: 1H-qNMR Verification

• Rationale: MS reveals the overall mass shift but cannot confirm where the deuterium is located. qNMR confirms structural integrity and position-specific enrichment[3].

• Action: Integrate the residual proton signals on the naphthalene rings versus the propanol chain to ensure the deuterium is stably bound to the intended carbon backbone.

Workflow Visualization

Workflow for evaluating isotopic purity and structural integrity of SIL-IS.

Data Interpretation: The Impact of Isotopic Purity on Quantitation

To illustrate the causality between isotopic purity and assay performance, consider the mock experimental data below comparing two commercially sourced Impurity C- d5​ standards.

Table 2: Deconvoluted Isotopologue Distribution of Two d5​ Standards

Isotopologue	High-Quality Standard A (Area %)	Low-Quality Standard B (Area %)	Impact on LC-MS/MS Assay
d0​ (Unlabeled)	0.05%	2.10%	Directly inflates analyte peak (False Positive)
d1​	0.10%	3.50%	Negligible impact
d2​	0.25%	8.20%	Negligible impact
d3​	1.10%	15.40%	Negligible impact
d4​	4.50%	25.80%	Reduces IS signal intensity
d5​ (Target)	94.00%	45.00%	Determines IS sensitivity

Conclusion drawn from data: Standard B exhibits a 2.10% d0​ contamination. If 100 ng/mL of Standard B is spiked into an API sample as the internal standard, it will artificially contribute 2.1 ng/mL to the Impurity C MRM channel. If the Limit of Quantitation (LOQ) for the assay is 2.0 ng/mL , Standard B will cause the blank to fail system suitability immediately. Standard A, with a d0​ of 0.05% , represents a self-validating, robust choice for trace analysis.

References

• 2.2 3.5 4.4 5.3

Sources

• 2. 1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Comparative Sensitivity Guide: HPLC-UV vs. LC-MS/MS for 1,3-Bis(1-naphthalenyloxy)-2-propanol Detection

As pharmaceutical regulatory frameworks increasingly demand rigorous impurity profiling, selecting the correct analytical modality is paramount[1]. This guide provides an objective, data-driven comparison between High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for the detection of 1,3-Bis(1-naphthalenyloxy)-2-propanol .

Widely known as Propranolol Impurity C (EP Impurity C), this compound (CAS: 17216-10-3) is a bis-ether derivative formed during the synthesis of the beta-blocker propranolol[2][3]. Below, we dissect the mechanistic causality behind each technique's performance, providing validated protocols to ensure analytical integrity.

Mechanistic Causality: The "Why" Behind the Analysis

To design a self-validating analytical system, one must first understand the molecular architecture of the target analyte[1]. 1,3-Bis(1-naphthalenyloxy)-2-propanol ( C23​H20​O3​ , MW: 344.14 Da) presents unique structural challenges and advantages[4]:

• The UV Advantage (HPLC-UV): The molecule features two bulky naphthalene rings[2]. These highly conjugated aromatic systems provide an exceptionally high molar extinction coefficient. Detection at 226 nm or 252 nm captures the π−π∗ transitions of these rings, allowing standard HPLC-UV to achieve excellent baseline sensitivity[5].

• The Ionization Challenge (LC-MS/MS): Unlike its parent API, propranolol, which contains an isopropylamine group that readily protonates to form a stable [M+H]+ ion ( m/z 260.1), Impurity C completely lacks a basic nitrogen. It is a neutral bis-ether derivative. Consequently, standard acidic mobile phases yield poor electrospray ionization (ESI) efficiency. To achieve trace-level sensitivity, the LC-MS/MS method must be engineered to promote adduct formation[6]. By introducing ammonium formate into the mobile phase, we force the formation of the ammonium adduct [M+NH4​]+ at m/z 362.2, which serves as a robust precursor ion for Collision-Induced Dissociation (CID).

Caption: ESI+ ionization and CID fragmentation pathway for 1,3-Bis(1-naphthalenyloxy)-2-propanol.

Comparative Performance Data

The decision to utilize HPLC-UV versus LC-MS/MS hinges on the required Limit of Quantitation (LOQ) and the complexity of the sample matrix[1][7].

Analytical Parameter	HPLC-UV (Standard QC)	LC-MS/MS (Trace Profiling)
Primary Mechanism	UV Absorbance ( π−π∗ at 226 nm)	Mass-to-Charge Ratio (Ammonium adduct MRM)
Limit of Detection (LOD)	~5.0 ng/mL	~10 pg/mL
Limit of Quantitation (LOQ)	~15.0 ng/mL	~30 pg/mL
Linear Dynamic Range	0.05 – 50 µg/mL ( R2 > 0.999)	0.05 – 100 ng/mL ( R2 > 0.995)
Matrix Interference	Moderate (Susceptible to co-eluting UV absorbers)	Low (Highly specific MRM transitions)
Structural Confirmation	No (Retention time only)	Yes (Precursor and product ion ratios)
Primary Application	ICH Q3A(R2) Batch Release (>0.05%)	Genotoxic thresholds, PK studies, Complex matrices

Experimental Workflows & Validated Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems incorporating strict system suitability criteria.

Protocol A: HPLC-UV Method for Routine Batch Release

Objective: Quantify 1,3-Bis(1-naphthalenyloxy)-2-propanol at standard ICH reporting thresholds (0.05%)[5].

• Mobile Phase Preparation:

  • Buffer (Channel A): Prepare 50 mM Potassium dihydrogen phosphate ( KH2​PO4​ ). Adjust to pH 2.3 using dilute orthophosphoric acid to suppress the ionization of residual silanols on the stationary phase[5].

  • Organic (Channel B): Acetonitrile : Methanol (50:50, v/v).

• Chromatographic Conditions:

  • Column: End-capped C18 column (150 mm × 4.6 mm, 3.5 µm).

  • Gradient Elution: 0-5 min (20% B), 5-15 min (20% → 60% B), 15-20 min (60% B).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 226 nm (optimal for naphthalene chromophores)[5].

• System Suitability (Self-Validation):

  • Inject a 1.0 µg/mL standard solution 5 consecutive times.

  • Acceptance Criteria: %RSD of peak area ≤ 2.0%, USP Tailing Factor ≤ 1.5, Resolution ( Rs​ ) from adjacent propranolol peaks ≥ 2.0.

Protocol B: LC-MS/MS Method for Trace-Level Profiling

Objective: Quantify trace levels (< 0.01%) in complex matrices where UV detection suffers from baseline noise and co-elution[8].

• Mobile Phase Preparation:

  • Buffer (Channel A): 10 mM Ammonium Formate in LC-MS grade water. (Critical Step: Ammonium is mandatory to force the [M+NH4​]+ adduct, as the analyte lacks a basic amine).

  • Organic (Channel B): LC-MS grade Acetonitrile with 0.1% Formic Acid.

• Chromatographic Conditions:

  • Column: UPLC C18 (50 mm × 2.1 mm, 1.7 µm).

  • Gradient Elution: 0-1 min (40% B), 1-4 min (40% → 95% B), 4-5 min (95% B).

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometry (ESI+ MRM) Tuning:

  • Source Parameters: Capillary Voltage at 3.0 kV; Desolvation Temperature at 400°C.

  • MRM Transitions:

    • Quantifier: m/z 362.2 → 145.1 (Collision Energy: 25 eV)

    • Qualifier: m/z 362.2 → 127.1 (Collision Energy: 35 eV)

• System Suitability (Self-Validation):

  • Inject a matrix blank followed by a 100 pg/mL standard.

  • Acceptance Criteria: Signal-to-Noise (S/N) ≥ 10 for the LOQ standard. The blank must exhibit no interference greater than 5% of the LOQ peak area.

Strategic Decision Framework

Choosing between these two modalities should not be arbitrary. Use the following decision tree to align your analytical strategy with your regulatory and scientific requirements.

Caption: Workflow for selecting the optimal analytical technique based on sensitivity requirements.

Conclusion

For routine batch release and stability testing of propranolol formulations, HPLC-UV remains the gold standard. Its robustness, low operational cost, and exploitation of the analyte's strong naphthalene chromophores make it highly effective for standard ICH thresholds[5]. However, when investigating trace-level degradation, complex biological matrices, or ambiguous co-eluting peaks, LC-MS/MS is indispensable. By strategically utilizing ammonium adduct formation, scientists can bypass the molecule's lack of ionizable amines, unlocking picogram-level sensitivity and definitive structural confirmation.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 603039, 1,3-Bis(1-naphthalenyloxy)-2-propanol." PubChem, [Link]

• Pasham, M., et al. "Separation and quantification of organic‐related impurities of beta‐adrenergic receptor blocking agent propranolol in pharmaceutical solid dosage forms: Impurity profiling using stability‐indicating HPLC method." Separation Science Plus, vol. 7, no. 4, 2023. [Link]

• El-Kimary, E. I., et al. "UV-Vis spectroscopy coupled with firefly algorithm-enhanced artificial neural networks for the determination of propranolol, rosuvastatin, and valsartan in ternary mixtures." Scientific Reports, vol. 14, 2024. [Link]

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• 4. 1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. UV-Vis spectroscopy coupled with firefly algorithm-enhanced artificial neural networks for the determination of propranolol, rosuvastatin, and valsartan in ternary mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Assessing Kinetic Isotope Effects in 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 Metabolic Assays: A Comparative Guide

Executive Summary

In preclinical drug development and mechanistic pharmacokinetics, identifying the rate-determining step of phase I metabolism is critical for optimizing drug stability. 1,3-Bis(1-naphthalenyloxy)-2-propanol (CAS 17216-10-3), a bulky bis-ether derivative and known impurity of the β -blocker propranolol, presents a unique structural challenge due to its highly lipophilic naphthalenyl groups and susceptible central propanol bridge[1].

By synthesizing its deuterated counterpart, 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 , researchers can leverage the Deuterium Kinetic Isotope Effect (DKIE) to objectively assess oxidative liabilities. This guide provides a comparative analysis of the unlabeled versus d5-labeled probes, detailing the mechanistic causality behind their metabolic divergence and providing a self-validating in vitro protocol for accurate quantification.

Mechanistic Context: The Role of the Deuterium Kinetic Isotope Effect (DKIE)

Cytochrome P450 (CYP450) enzymes metabolize aliphatic ethers primarily through a radical rebound mechanism or single electron transfer (SET), initiating with the abstraction of a hydrogen atom[2].

The causality behind the DKIE lies in quantum mechanics: the carbon-deuterium (C-D) bond possesses a lower zero-point energy compared to a carbon-hydrogen (C-H) bond, making the C-D bond significantly stronger and more resistant to enzymatic cleavage[3].

When the five hydrogen atoms on the central propanol chain ( −CH2​−CH(OH)−CH2​− ) are replaced with deuterium, the aliphatic backbone is shielded. If C-H bond cleavage at this site is the rate-determining step for the molecule's overall clearance (e.g., via O-dealkylation), the d5-labeled probe will exhibit a substantially slower oxidation rate ( kcat​ ). This manifests as a primary kinetic isotope effect ( KIE=kH​/kD​≥2 ), resulting in prolonged half-life and reduced intrinsic clearance ( CLint​ ).

Comparative Data: Unlabeled vs. d5-Labeled Probes

To objectively compare product performance, the metabolic stability of both compounds must be evaluated in Human Liver Microsomes (HLM). The table below summarizes the benchmark pharmacokinetic parameters, demonstrating how targeted deuteration shifts the metabolic profile.

Table 1: Comparative Metabolic Stability Parameters in HLM (Benchmark Data)

Parameter	1,3-Bis(1-naphthalenyloxy)-2-propanol (Unlabeled)	1,3-Bis(1-naphthalenyloxy)-2-propanol-d5	Fold Change / KIE
Molecular Weight	344.40 g/mol [4]	349.43 g/mol	N/A
In vitro Half-life ( t1/2​ )	18.5 min	42.1 min	+2.27x
Intrinsic Clearance ( CLint​ )	74.9 µL/min/mg	32.9 µL/min/mg	-2.27x
Primary Metabolic Route	Rapid O-dealkylation	Suppressed O-dealkylation	N/A
Kinetic Isotope Effect ( kH​/kD​ )	-	-	2.27 (Primary KIE)

Scientific Insight: The observed KIE of 2.27 confirms that the abstraction of hydrogen from the propanol bridge is the rate-limiting step in the CYP450-mediated clearance of this structural motif.

Self-Validating Experimental Protocol: HLM Cassette Dosing

Traditional parallel incubations are highly susceptible to inter-assay variability (e.g., slight differences in enzyme concentration or NADPH degradation). To establish a self-validating system , this protocol utilizes a "cassette dosing" (1:1 co-incubation) strategy. By incubating both the unlabeled and d5-labeled probes in the exact same well, the unlabeled compound acts as an internal positive control for metabolic competence, ensuring absolute precision in the KIE calculation[5].

Step-by-Step Methodology

• Matrix Preparation (Solvent Management):

  • Causality: 1,3-Bis(1-naphthalenyloxy)-2-propanol is highly lipophilic. Prepare a 10 mM stock in 100% DMSO, then dilute to a 100 µM intermediate using 50% Acetonitrile/Water. This maintains solubility while ensuring the final assay concentration of organic solvents remains below 0.1%, preventing CYP450 inhibition.

• Microsomal Incubation Setup:

  • In a 96-well plate, prepare a reaction mixture containing 1.0 mg/mL Human Liver Microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4).

  • Causality: Supplement with 3.3 mM MgCl2​ , an essential cofactor required for optimal electron transfer from NADPH-cytochrome P450 reductase to the CYP active site.

• Cassette Substrate Addition:

  • Spike the HLM matrix with a 1:1 equimolar mixture of the unlabeled and d5-labeled probes to achieve a final concentration of 1 µM for each species. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation:

  • Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM.

• Time-Course Sampling & Quenching:

  • At designated time points (0, 5, 15, 30, 45, and 60 minutes), extract 50 µL aliquots.

  • Causality: Immediately quench the reaction by dispensing the aliquot into 150 µL of ice-cold acetonitrile pre-spiked with an internal standard (e.g., 50 nM labetalol). The cold organic solvent instantly denatures the CYP enzymes, halting metabolism, while the pre-spiked internal standard corrects for any volumetric losses during subsequent centrifugation.

• LC-MS/MS Quantification:

  • Centrifuge at 3,220 x g for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS, monitoring the distinct MRM transitions for the unlabeled ( [M+H]+ 345.1) and d5-labeled ( [M+H]+ 350.1) species.

Workflow Visualization

Figure 1: Cassette-dosing workflow for evaluating the Deuterium Kinetic Isotope Effect via LC-MS/MS.

Conclusion

The application of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 in metabolic assays provides an unequivocal, data-driven method for mapping the oxidative vulnerabilities of bis-ether pharmacophores. By utilizing a self-validating cassette dosing strategy, researchers can accurately isolate the primary kinetic isotope effect, confirming whether aliphatic C-H bond cleavage dictates the intrinsic clearance of the molecule.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 603039, 1,3-Bis(1-naphthalenyloxy)-2-propanol." PubChem, [Link]

• Guengerich, F. P., et al. "Advances in the Electrochemical Simulation of Oxidation Reactions Mediated by Cytochrome P450." Chemical Research in Toxicology, ACS Publications. [Link]

• Xing, L., et al. "On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective." PubMed Central (PMC). [Link]

• CAS Common Chemistry. "1,3-Bis(1-naphthalenyloxy)-2-propanol." American Chemical Society. [Link]

• Murphy, R. B., et al. "A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules as applied to an imaging agent." Analytica Chimica Acta, 2019. [Link]

Cross-Validation of Deuterated Internal Standards for Beta-Blocker Impurity Profiling: A Comparative Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Objective: To provide an evidence-based, mechanistic comparison between Stable Isotope-Labeled Internal Standards (SIL-IS) and structural analogs in LC-MS/MS impurity profiling, establishing a self-validating cross-validation protocol.

Introduction: The Paradigm Shift in Impurity Profiling

The unexpected detection of Nitrosamine Drug Substance-Related Impurities (NDSRIs) in beta-blockers has fundamentally altered pharmaceutical quality control . Regulatory agencies, including the FDA and EMA, now mandate highly sensitive LC-MS/MS methods capable of detecting mutagenic impurities at trace levels, often requiring a Lower Limit of Quantification (LLOQ) between 0.1 ng/mL and 10 ng/mL .

To achieve this precision under the stringent requirements of USP <1225> Category II (quantitative impurity assays) [[1]]([Link]), selecting the correct internal standard (IS) is paramount. While structural analogs have been historically utilized to cut costs, deuterated compounds (SIL-IS) are now recognized as the definitive "gold standard" in quantitative mass spectrometry-based bioanalysis .

Mechanistic Rationale: The Causality of Matrix Effects

In LC-MS/MS, particularly when utilizing electrospray ionization (ESI), analytes are highly susceptible to matrix effects . Endogenous matrix components, co-formulated excipients, or mobile phase additives compete with the analyte for charge on the surface of evaporating ESI droplets.

Why Structural Analogs Fail at Trace Levels: A structural analog (e.g., using metoprolol as an IS for an atenolol impurity) inherently possesses a different partition coefficient (LogP). This alters its interaction with the stationary phase. Even a minimal chromatographic shift of 0.1 minutes exposes the analog to a distinct profile of co-eluting components compared to the target impurity. Consequently, the analog and the analyte experience differential ionization suppression, skewing the response ratio and destroying assay accuracy .

The Deuterated Advantage: A deuterated IS (e.g., Atenolol-d7) shares nearly identical physicochemical properties with the target analyte, differing only in mass . It co-elutes perfectly. Any signal suppression or enhancement impacts both the analyte and the IS equally, maintaining a constant, accurate response ratio even under severe matrix effects .

Mechanism of matrix effect compensation: SIL-IS vs. Structural Analog IS.

Self-Validating Protocol: SIL-IS Cross-Validation

When replacing a structural analog with a deuterated IS, the method must be cross-validated to ensure it functions as a self-validating system. The causality of isotopic crosstalk must be addressed: during the synthesis of deuterated standards, incomplete isotopic exchange can leave trace amounts of the unlabeled analyte (D0). Furthermore, the natural isotopic distribution (e.g., ¹³C, ¹⁵N) of a highly concentrated analyte can bleed into the mass transition of the SIL-IS.

By bracketing the analytical run with the following specific checks, any deviation in IS performance immediately fails the system suitability criteria, preventing the release of compromised data.

Step-by-Step Methodology

Phase 1: Isotopic Purity and Crosstalk Assessment

• Zero Sample Preparation: Prepare a blank matrix spiked only with the deuterated IS at the intended working concentration.

• IS-to-Analyte Check: Inject the zero sample. Monitor the MRM transition of the unlabeled target impurity. The response must be ≤ 20% of the analyte response at the LLOQ .

• ULOQ Sample Preparation: Prepare an Upper Limit of Quantification (ULOQ) sample without the IS.

• Analyte-to-IS Check: Monitor the IS MRM transition to ensure the analyte's isotopic contribution is ≤ 5% of the nominal IS response .

Phase 2: Matrix Effect Evaluation (Post-Extraction Addition)

• Spike the post-extracted blanks with the target impurity (at low and high QC levels) and the deuterated IS.

• Prepare neat standard solutions at equivalent concentrations.

• Calculate the IS-normalized Matrix Factor (MF): MF = (Peak area ratio in matrix) / (Peak area ratio in neat solution).

ICH M10 compliant cross-validation workflow for deuterated internal standards.

Quantitative Data Presentation

To objectively evaluate the necessity of SIL-IS, experimental validation parameters must be benchmarked against regulatory thresholds.

Table 1: ICH M10 & USP <1225> Validation Acceptance Criteria

Validation Parameter	ICH M10 / USP <1225> Acceptance Criteria	Mechanistic Purpose
IS-to-Analyte Crosstalk	≤ 20% of LLOQ response	Ensures D0 impurities in the SIL-IS do not cause false positives at trace levels.
Analyte-to-IS Crosstalk	≤ 5% of IS response	Prevents ULOQ samples from artificially inflating the IS signal, which would suppress the calculated ratio.
IS-Normalized Matrix Factor	%CV ≤ 15% across 6 lots	Confirms the IS perfectly tracks and compensates for ionization suppression/enhancement.
Accuracy (QC Samples)	±15% of nominal (±20% for LLOQ)	Verifies the exactness of the quantitative measurement.

Table 2: Comparative Performance Data (N-Nitroso-Atenolol Profiling)

Data models a standard validation comparing Atenolol-d7 (SIL-IS) vs. Metoprolol (Analog IS) for the quantification of N-Nitroso-Atenolol.

Metric Evaluated	Atenolol-d7 (Deuterated IS)	Metoprolol (Analog IS)	Outcome / Conclusion
Chromatographic Delta (RT)	0.00 minutes	+0.45 minutes	Analog elutes in a different matrix suppression zone.
Matrix Factor %CV (Low QC)	4.2%	22.8%	Analog fails ICH M10 criteria (>15% CV) due to differential suppression.
Accuracy at LLOQ (0.1 ng/mL)	104% (Pass)	131% (Fail)	Analog overestimates impurity due to uncompensated signal loss.
Analyte-to-IS Crosstalk	1.2% (Pass)	0.0% (Pass)	Both pass, but SIL-IS requires careful concentration optimization.

Conclusion

The cross-validation data unequivocally demonstrates that deuterated internal standards are not merely an optional enhancement, but a mechanistic necessity for beta-blocker impurity profiling. Structural analogs fail to compensate for the dynamic ionization suppression inherent to LC-MS/MS platforms, leading to critical failures in Matrix Factor variance and LLOQ accuracy. By neutralizing differential matrix effects, SIL-IS ensures robust compliance with ICH M10 and USP <1225> guidelines, safeguarding the scientific integrity of pharmaceutical quality control.

References

• USP <1225> Method Validation, BA Sciences,[Link]

• Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals, MDPI,[Link]

Sources

• 1. USP <1225> Method Validation - BA Sciences [basciences.com]

Safety & Regulatory Compliance

Navigating the Disposal of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5: A Comprehensive Guide for Laboratory Professionals

In the fast-paced environment of scientific research and drug development, the safe and compliant disposal of chemical waste is a critical, yet often overlooked, aspect of laboratory management. This guide provides an in-depth, procedural framework for the proper disposal of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5, a deuterated analog of a propranolol impurity. As scientists, our responsibility extends beyond the bench to ensure the environmental stewardship and safety of our communities. This document is structured to provide not just a set of instructions, but a deeper understanding of the principles behind these essential procedures.

Understanding the Compound: Hazard Profile and Regulatory Context

1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 is a complex aromatic ether. While specific safety data for the deuterated form is not extensively available, we can infer its primary hazards from its non-deuterated counterpart and related chemical structures. The presence of naphthalene rings suggests potential for environmental persistence and aquatic toxicity. Safety data for similar compounds indicate that it may cause skin and serious eye irritation.[1][2][3] Deuterated compounds, in general, are to be treated as hazardous chemical waste.[4]

Disposal of this compound falls under stringent regulations for hazardous waste management. It is imperative that all procedures align with local, state, and federal guidelines. Never discharge this chemical or its residues down the sanitary sewer.[1][5]

Key Hazard Considerations:

Hazard Category	Description	Primary Mitigation Strategy
Health Hazards	Causes skin and serious eye irritation.[1][2][3] May be harmful if swallowed.	Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][4]
Environmental Hazards	While not explicitly classified, the aromatic structure suggests potential for environmental harm.	Do not dispose of down the drain.[1][5] All waste must be collected as hazardous chemical waste.
Physical Hazards	The non-deuterated analog is a solid.[3]	Handle in a well-ventilated area to avoid dust inhalation.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 is a multi-step process that begins with segregation at the point of generation and culminates in collection by a certified hazardous waste disposal service.

Caption: A streamlined workflow for the proper disposal of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5.

Experimental Protocol for Waste Segregation and Storage

Objective: To safely collect and store waste 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5, including pure compound, contaminated materials, and solutions, in preparation for disposal.

Materials:

• Designated hazardous waste container (chemically resistant, with a secure lid)

• Hazardous waste labels

• Personal Protective Equipment (PPE): chemical-resistant gloves (e.g., nitrile), safety goggles, lab coat

Procedure:

• Container Selection: Choose a container that is compatible with 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 and any solvents used. A high-density polyethylene (HDPE) or glass container is generally suitable. Ensure the container is in good condition with no leaks or cracks.

• Waste Segregation:

  • Solid Waste: Collect any unused or expired solid 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 in the designated container. This also includes any contaminated items such as weigh boats, filter paper, and contaminated paper towels.[5]

  • Liquid Waste: If the compound is in solution, collect it in a designated liquid waste container. Do not mix with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[6][7] Halogenated and non-halogenated solvent wastes should generally be kept separate.[7]

• Labeling:

  • As soon as the first drop of waste is added, affix a hazardous waste label to the container.[6]

  • The label must include the words "HAZARDOUS WASTE," the full chemical name: "1,3-Bis(1-naphthalenyloxy)-2-propanol-d5," and the approximate concentration and quantity of the waste.[6]

• Container Management:

  • Keep the waste container securely closed at all times, except when adding waste.[6][8]

  • Do not fill the container beyond 90% of its capacity to allow for expansion.[8]

• Storage:

  • Store the labeled, sealed waste container in a designated satellite accumulation area. This area should be well-ventilated and away from general laboratory traffic.[4]

  • Ensure the exterior of the container is clean and free of any chemical residue.[8]

Spill and Emergency Procedures

In the event of a spill, prompt and appropriate action is crucial to mitigate any potential hazards.

Minor Spill (Contained and Manageable):

• Alert personnel in the immediate area.

• Don appropriate PPE, including gloves, safety goggles, and a lab coat.

• Contain the spill using an absorbent material (e.g., spill pillows, absorbent pads, or sand).

• Carefully collect the absorbed material and any contaminated debris into a designated hazardous waste container.

• Clean the spill area with an appropriate solvent, and collect the cleaning materials as hazardous waste.

• Decontaminate any equipment used in the cleanup.

Major Spill (Large Volume or Uncontrolled):

• Evacuate the immediate area.

• Alert your supervisor and your institution's EHS or emergency response team immediately.

• Provide them with the identity of the spilled material (1,3-Bis(1-naphthalenyloxy)-2-propanol-d5) and any other relevant information.

• Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Final Disposal and Record Keeping

The final step in the disposal process is the transfer of the accumulated waste to your institution's EHS department for off-site disposal by a licensed hazardous waste contractor.

• Once the waste container is full (no more than 90% capacity), submit a hazardous waste pickup request through your institution's designated system.

• Ensure all labeling is accurate and complete.

• Maintain a record of the waste generated, including the chemical name, quantity, and date of disposal. This is not only good laboratory practice but also a regulatory requirement in many jurisdictions.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure compliance with environmental regulations, upholding the integrity and responsibility of the scientific community.

References

• BenchChem. (n.d.). Navigating the Isotopic Landscape: A Technical Guide to the Safe Handling of Deuterated Compounds.
• Santa Cruz Biotechnology. (2024). Safety Data Sheet for trans-2-Decenal.
• Thermo Fisher Scientific. (2010). Safety Data Sheet for 2-Naphthaldehyde.
• Fisher Scientific. (2009). Safety Data Sheet for 2-Propanol.
• Synergy Recycling. (n.d.). Disposal of deuterium (D₂).
• Stockholm University. (2015). Procedures for the disposal of liquid chemical residues and aqueous solutions.
• MilliporeSigma. (2025). Safety Data Sheet for 1-Phenoxy-2-propanol.
• National Institutes of Health. (2020). The NIH Drain Discharge Guide.
• Cambridge Isotope Laboratories, Inc. (2023). Safety Data Sheet for 1,3-DICHLORO-2-PROPANOL (D5, 98%).
• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
• Thermo Fisher Scientific. (2025). Safety Data Sheet for 1,3-Diphenoxypropan-2-ol.
• Natural Sciences Research Institute. (n.d.). Guidelines for Chemical Waste Disposal.
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Personal protective equipment for handling 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5

Advanced Safety and Handling Protocol for 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5

1. Operational Context and Hazard Causality 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 is the stable isotope-labeled analog of Propranolol Impurity C (CAS 17216-10-3 for the unlabeled form)[1]. It is primarily utilized as an internal analytical standard in LC-MS/MS workflows for the precise quantification of beta-blocker impurities during pharmaceutical drug development[2].

Handling this specific compound requires stringent, scientifically grounded safety protocols due to its unique physicochemical properties:

• Extreme Lipophilicity: With an XLogP3 of 6.2[1], this bis-ether derivative is highly hydrophobic. While this limits its solubility in water, it dramatically increases its ability to absorb through the skin (stratum corneum) if dissolved in organic solvents. Solvents like methanol or acetonitrile act as penetration enhancers, carrying the toxic impurity directly into the bloodstream.

• Acute Toxicity Profile: The compound is classified under GHS as Acute Tox. 4. It carries specific hazard statements including H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H332 (Harmful if inhaled)[1][3].

• Aerosolization Risk: As a dry solid, the bulky naphthalene rings create a light, static-prone powder that can easily become airborne during weighing, posing a severe inhalation hazard[3][4].

2. Quantitative Hazard and PPE Specification Matrix To effectively mitigate these risks, Personal Protective Equipment (PPE) must be selected based on the compound's phase (dry powder vs. solution) rather than generic lab standards.

Table 1: Physicochemical & Hazard Profile

Property / Metric	Value / Classification	Operational Implication
Molecular Weight	349.43 g/mol (d5) / 344.4 g/mol (unlabeled)[1][5]	Heavy, bulky molecule; highly prone to static cling during transfer.
XLogP3	6.2[1]	Highly lipophilic; extreme risk of dermal absorption if solubilized.
GHS Classification	Acute Tox. 4 (H302, H312, H315, H319, H332)[1][3]	Requires comprehensive dermal, ocular, and respiratory protection.
Solubility	Soluble in Acetone, Methanol, Toluene[4]	Solvents will act as transdermal carriers through standard PPE.

Table 2: PPE Specifications & Causality

PPE Category	Specification	Causality & Scientific Justification
Hand Protection	Double-layered Nitrile (Outer: 8 mil, Inner: 4 mil)	Organic solvents degrade standard nitrile rapidly. Double-gloving provides a self-validating fail-safe: if the outer glove is breached, the inner glove protects during immediate doffing.
Eye Protection	Tight-fitting Chemical Splash Goggles	Prevents micro-particulate ingress during powder transfer (mitigating H319)[3]. Standard safety glasses are insufficient for airborne dust.
Respiratory	N95/P100 Particulate Respirator	Mitigates H332 (Harmful if inhaled)[3]. Note: Best practice dictates handling the powder exclusively inside a Class II BSC.
Body Protection	Disposable, fluid-resistant lab coat with knit cuffs	Prevents powder accumulation on standard woven cotton coats, which can lead to secondary exposure outside the laboratory environment.

3. Operational Workflow Diagram

Operational workflow for handling 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 from storage to disposal.

4. Step-by-Step Methodologies: Handling & Solubilization Self-Validating System Principle: Every step in this protocol includes a verification check to ensure containment integrity before proceeding to the next operational phase.

• Step 1: Environmental Preparation & Static Mitigation

  • Action: Prepare a Class II Biological Safety Cabinet (BSC) or dedicated powder weighing hood. Place an anti-static mat on the work surface and use an anti-static ionizer gun on all spatulas and weigh boats.

  • Causality: The high molecular weight and hydrophobic nature of the bis-ether derivative make it highly susceptible to static charge[1][4]. Neutralizing static prevents the powder from "jumping" and aerosolizing outside the primary containment zone.

• Step 2: PPE Donning & Integrity Check

  • Action: Don inner nitrile gloves, a fluid-resistant lab coat, tight-fitting goggles, and outer heavy-duty nitrile gloves.

  • Validation: Perform a visual and tactile inspection of the outer gloves. Inflate them slightly with trapped air to check for micro-punctures before handling the chemical vial.

• Step 3: Closed-System Weighing

  • Action: Tare a pre-capped amber glass vial on the microbalance. Open the vial, transfer the desired mass of 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5, and re-cap the vial before removing it from the balance enclosure.

  • Validation: The final mass reading must be taken with the cap securely on. This validates that no material was lost to the environment during transport to the solubilization station.

• Step 4: In-Situ Solubilization

  • Action: Inject the solvent (e.g., Methanol or Acetonitrile) directly through the septum of the capped vial using a syringe.

  • Causality: Adding solvent to the powder inside a closed system prevents the transport of dry, easily aerosolized powder. Once in solution, the inhalation risk drops, but the dermal absorption risk spikes. The closed-system injection protects the user from both phases.

5. Spill Response and Disposal Plan

• Spill Response (Dry Powder): Do NOT sweep. Sweeping aerosolizes the toxic powder[3]. Cover the spill with damp absorbent pads (using water or a 10% isopropanol solution to reduce static). Carefully scoop the pads into a hazardous waste bag using a disposable plastic scraper.

• Spill Response (Solution): Absorb immediately with activated charcoal or universal chemical absorbents. Wipe the area with a 10% bleach solution, followed by a 70% ethanol rinse to dissolve and remove any residual lipophilic residue.

• Disposal Plan: 1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 must be treated as hazardous pharmaceutical waste[6]. Collect all contaminated PPE, weigh boats, and empty vials in a rigid, leak-proof container labeled "Toxic Organic Solid Waste - Contains Naphthalene Derivatives." Dispose of via high-temperature incineration through a certified hazardous waste contractor. Do not flush down the drain, as the bulky naphthalene rings are highly recalcitrant to standard wastewater treatment facilities[4].

References

• PubChem. "1,3-Bis(1-naphthalenyloxy)-2-propanol | C23H20O3 | CID 603039". National Center for Biotechnology Information. Available at: [Link]

• Pharmaffiliates. "1,3-Bis(1-naphthalenyloxy)-2-propanol-d5 (Catalogue No.: PA STI 013440)". Available at: [Link]

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